2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

Core Science & Biosynthesis

1H and 13C NMR spectral data for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

An In-Depth Technical Guide to the 1H and 13C NMR Spectral Data of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

This technical guide provides a comprehensive analysis of the 1H and 13C Nuclear Magnetic Resonance (NMR) spectral data for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this β-dicarbonyl compound, with a particular focus on the prevalent keto-enol tautomerism and its spectroscopic signatures.

Introduction: The Structural Complexity of β-Dicarbonyl Systems

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione is a tricarbonyl compound of significant interest in synthetic organic chemistry. Its utility as a building block stems from the reactivity of the dicarbonyl moiety. The structural characterization of such molecules is non-trivial due to the existence of a dynamic equilibrium between the diketo and enol tautomeric forms.[1][2][3] NMR spectroscopy is an indispensable tool for probing this equilibrium, as the interconversion between tautomers is often slow on the NMR timescale, allowing for the simultaneous observation of both species in solution.[4][5][6]

The ratio of these tautomers is highly dependent on factors such as solvent polarity, temperature, and intramolecular hydrogen bonding.[6][7][8] This guide will provide a detailed interpretation of the expected 1H and 13C NMR spectra, enabling researchers to unambiguously identify and characterize 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

Keto-Enol Tautomerism: A Fundamental Equilibrium

The core of understanding the NMR spectrum of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione lies in appreciating its tautomeric equilibrium. The molecule can exist in a diketo form and two possible enol forms, which are often in rapid equilibrium with each other, leading to an averaged signal for the enolic species.

Caption: Keto-enol tautomerism in 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

Predicted 1H NMR Spectral Data

The following table summarizes the predicted 1H NMR chemical shifts (δ) in ppm, multiplicities, and assignments for both the diketo and enol forms of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione. These predictions are based on established chemical shift ranges for similar functional groups and structures.[9][10]

Assignment	Diketo Form (Predicted)	Enol Form (Predicted)
Protons	δ (ppm)	Multiplicity
-C(CH3)3	~1.1 - 1.3	s (9H)
Ring-CH2 (positions 5, 6)	~1.5 - 1.8	m (4H)
Ring-CH2 (positions 4, 7)	~2.5 - 2.8	t (4H)
-CH- (position 2)	~4.0 - 4.2	t (1H)
Enolic -OH	-	-

Causality Behind Predictions:

• tert-Butyl Group (-C(CH3)3): The nine equivalent protons of the tert-butyl group are expected to appear as a sharp singlet in the upfield region, relatively unaffected by the tautomeric form.

• Cycloheptane Ring Protons: The methylene protons of the cycloheptane ring will exhibit complex multiplets. In the diketo form, the protons alpha to the carbonyl groups (positions 4 and 7) are deshielded and will appear further downfield compared to the other ring protons.[9] In the enol form, the deshielding effect is slightly altered due to the presence of the C=C double bond, leading to a slight upfield shift of the alpha-protons.

• Methine Proton (-CH-): In the diketo form, the proton at position 2 is coupled to the adjacent methylene protons at positions 4 and 7, and is expected to appear as a triplet. This proton is absent in the enol form.

• Enolic Hydroxyl Proton (-OH): The proton of the enolic hydroxyl group is highly deshielded due to intramolecular hydrogen bonding with the adjacent carbonyl group. This results in a characteristic broad singlet at a very downfield chemical shift, often in the range of 15-17 ppm.[11]

Predicted 13C NMR Spectral Data

The predicted 13C NMR chemical shifts for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione are presented below. The assignments are based on typical chemical shift values for carbonyl, enolic, and aliphatic carbons.[12][13][14]

Assignment	Diketo Form (Predicted)	Enol Form (Predicted)
Carbons	δ (ppm)	δ (ppm)
-C(C H3)3	~27 - 29	~27 - 29
-C (CH3)3	~40 - 42	~40 - 42
Ring-C H2 (positions 5, 6)	~25 - 30	~25 - 30
Ring-C H2 (positions 4, 7)	~45 - 50	~40 - 45
-C H- (position 2)	~60 - 65	~100 - 105
Ring C =O (positions 1, 3)	~200 - 210	~190 - 200 (C=O) & ~180 - 190 (C-OH)
Acyl C =O	~205 - 215	~195 - 205

Causality Behind Predictions:

• Carbonyl Carbons (C=O): The carbonyl carbons are the most deshielded and appear in the downfield region of the spectrum. In the diketo form, three distinct carbonyl signals are expected. In the enol form, the enolic carbon (C-OH) is shielded relative to the keto-carbonyl carbons.[13]

• Enolic Carbons: The carbon at position 2, which is part of the C=C double bond in the enol form, will appear in the range of 100-105 ppm.

• Aliphatic Carbons: The chemical shifts of the tert-butyl and cycloheptane ring carbons are expected in the upfield region and will show minor variations between the two tautomers.

Experimental Protocol for NMR Analysis

A self-validating and robust protocol is crucial for obtaining high-quality NMR data.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry NMR tube. The choice of solvent can influence the keto-enol equilibrium.[6][8]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing.

2. NMR Data Acquisition:

• Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• 1H NMR:

  • Acquire a standard one-dimensional 1H NMR spectrum.

  • Typical parameters: spectral width of 16-20 ppm, 32-64 scans, relaxation delay of 1-2 seconds.

• 13C NMR:

  • Acquire a proton-decoupled 13C NMR spectrum.

  • Typical parameters: spectral width of 220-250 ppm, a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of 13C, relaxation delay of 2-5 seconds.

• 2D NMR Experiments:

  • For unambiguous assignments, perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish 1H-1H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded 1H and 13C nuclei.[15][16]

  • An HMBC (Heteronuclear Multiple Bond Correlation) experiment can be used to identify long-range 1H-13C correlations, which is particularly useful for assigning quaternary carbons and confirming the overall structure.[15]

Caption: Experimental workflow for NMR analysis.

Conclusion

The 1H and 13C NMR spectra of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione are predicted to be a composite of signals from its diketo and enol tautomers. The presence of a highly deshielded enolic proton signal and the distinct chemical shifts of the carbonyl and enolic carbons provide definitive markers for identifying both forms. By employing a comprehensive suite of 1D and 2D NMR experiments and understanding the principles of keto-enol tautomerism, researchers can confidently elucidate the structure and isomeric composition of this and related β-dicarbonyl compounds.

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An In-Depth Technical Guide to the Physicochemical Properties of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Introduction: The Significance of β-Dicarbonyl Motifs

β-Dicarbonyl compounds are a cornerstone of modern organic synthesis, valued for their unique reactivity.[1] The defining feature of this class is the presence of two carbonyl groups separated by a single carbon atom, which imparts distinct chemical characteristics.[2] This arrangement leads to heightened acidity of the α-hydrogen, facilitating the formation of a resonance-stabilized enolate anion.[1][2] This enolate is a potent nucleophile, participating in a wide array of carbon-carbon bond-forming reactions, including alkylations, acylations, and condensations.[1]

Furthermore, β-dicarbonyl compounds exhibit keto-enol tautomerism, a phenomenon where the molecule exists in equilibrium between the diketo form and one or more enol forms.[3] In many cases, the enol form is significantly stabilized by intramolecular hydrogen bonding and conjugation, influencing the compound's reactivity and physical properties.[4] The title compound, 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione, as a 2-acyl derivative of cycloheptane-1,3-dione, is expected to fully embody these characteristic traits.

Synthesis and Structural Elucidation

Synthetic Strategy: Acylation of Cycloheptane-1,3-dione

A common and effective method for the synthesis of 2-acyl-cycloalkane-1,3-diones involves the acylation of the corresponding cycloalkane-1,3-dione.[5] For the synthesis of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione, a plausible route would be the reaction of cycloheptane-1,3-dione with 2,2-dimethylpropanoyl chloride (pivaloyl chloride) under basic conditions.

Experimental Protocol: Synthesis of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

• Reaction Setup: To a solution of cycloheptane-1,3-dione (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) is added a non-nucleophilic base such as triethylamine (2.4 equivalents).[5]

• Acylation: The reaction mixture is stirred, and 2,2-dimethylpropanoyl chloride (1.2 equivalents) is added dropwise at room temperature. The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, the reaction is quenched with a dilute acid solution (e.g., 1 M HCl) and extracted with an organic solvent.[5] The combined organic layers are washed, dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is then purified by column chromatography on silica gel to yield the desired 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione.

Caption: Synthetic scheme for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

Keto-Enol Tautomerism

A critical aspect of the structure of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione is its existence as a mixture of tautomers. The presence of the acyl group on the α-carbon further stabilizes the enol form through the formation of an extended conjugated system and a strong intramolecular hydrogen bond.

Caption: Keto-enol tautomeric equilibrium.

It is highly probable that the enol form will be the predominant species in solution. This has significant implications for its chemical reactivity and spectroscopic properties.

Physicochemical Properties

The physicochemical properties of the parent molecule, cycloheptane-1,3-dione, provide a valuable baseline for predicting the characteristics of its 2-acyl derivative.

Property	Value for Cycloheptane-1,3-dione	Predicted Change for the Title Compound	Rationale
Molecular Formula	C₇H₁₀O₂[6]	C₁₂H₁₈O₃	Addition of a C₅H₈O acyl group.
Molecular Weight	126.15 g/mol [6]	210.27 g/mol	Increased molecular mass.
Boiling Point	254 °C[7][8][9]	Higher	Increased molecular weight and potential for stronger intermolecular interactions.
Density	1.1 g/mL at 25 °C[7][8][9]	Similar	The addition of the acyl group is not expected to drastically alter the density.
Refractive Index	n20/D 1.483[7][9]	Higher	Increased number of atoms and electrons will likely increase the refractive index.
Acidity (pKa)	~9-10 (estimated for β-dicarbonyls)[2]	Lower (more acidic)	The additional electron-withdrawing acyl group will further stabilize the conjugate base, increasing acidity.

Spectroscopic Characterization

The spectroscopic data for 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione are expected to be characteristic of a β-dicarbonyl compound existing predominantly in its enol form.

¹H NMR Spectroscopy

The proton NMR spectrum is anticipated to be dominated by signals corresponding to the enol tautomer. Key expected signals include:

• Enolic Proton: A broad singlet in the downfield region (δ 15-18 ppm) due to the intramolecularly hydrogen-bonded enolic proton.

• Cycloheptane Ring Protons: A series of multiplets corresponding to the methylene protons of the seven-membered ring.

• tert-Butyl Protons: A sharp singlet at approximately δ 1.0-1.3 ppm, integrating to nine protons, characteristic of the (CH₃)₃C- group.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide further evidence for the enolic structure. Expected key resonances include:

• Carbonyl Carbons: Signals in the range of δ 180-200 ppm.

• Enolic Carbons: Resonances for the C=C bond of the enol, typically between δ 90-110 ppm for the α-carbon and δ 160-180 ppm for the β-carbon.

• Cycloheptane Ring Carbons: A series of signals corresponding to the sp³ hybridized carbons of the ring.

• tert-Butyl Carbons: A signal for the quaternary carbon and a signal for the methyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum will likely show:

• O-H Stretch: A very broad absorption band in the region of 2500-3200 cm⁻¹ due to the strongly hydrogen-bonded enolic hydroxyl group.

• C=O Stretch: A strong absorption band around 1600-1650 cm⁻¹ corresponding to the conjugated carbonyl group.

• C=C Stretch: An absorption in the region of 1540-1580 cm⁻¹.

• C-H Stretches: Absorptions in the 2850-3000 cm⁻¹ region for the aliphatic C-H bonds.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula (C₁₂H₁₈O₃). The fragmentation pattern in the mass spectrum would likely involve the loss of the tert-butyl group and other characteristic cleavages of the cycloheptane ring and the dicarbonyl system.

Potential Applications and Future Directions

Given the versatile reactivity of β-dicarbonyl compounds, 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione holds promise as a building block in organic synthesis. Its enolate can be utilized in various reactions to construct more complex molecular architectures. Furthermore, many 2-acyl-cycloalkane-1,3-diones have shown biological activity, for instance, as herbicides that inhibit the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD).[5] The title compound could be a candidate for screening in various biological assays.

Future research should focus on the successful synthesis and isolation of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione, followed by a thorough experimental characterization of its physicochemical and spectroscopic properties to validate the predictions outlined in this guide.

Conclusion

This technical guide has provided a detailed, albeit predictive, analysis of the physicochemical properties of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione. By drawing upon the well-established principles of β-dicarbonyl chemistry and data from analogous structures, a comprehensive profile of this molecule has been constructed. This information is intended to serve as a valuable resource for researchers and scientists interested in the synthesis and potential applications of this and related compounds.

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crystal structure and X-ray diffraction of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

An In-Depth Technical Guide to the Prospective Crystal Structure and X-ray Diffraction Analysis of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

A Senior Application Scientist's Perspective on Structural Elucidation

To our colleagues in chemical research and drug development, this guide provides a comprehensive framework for the structural elucidation of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione. While a definitive crystal structure for this specific molecule is not yet publicly available in repositories such as the Cambridge Structural Database (CSD) or the Crystallography Open Database (COD)[1][2][3][4][5], this document will serve as an in-depth guide to its synthesis, crystallization, and prospective X-ray diffraction analysis. By leveraging established methodologies and drawing parallels with structurally related compounds, we can anticipate its key structural features and provide a robust protocol for its empirical determination.

Introduction: The Significance of 2-Acyl-1,3-diones

The 2-acyl-cycloalkane-1,3-dione scaffold is a prominent feature in a variety of biologically active molecules, including natural products and synthetic compounds with herbicidal and pharmaceutical properties.[6][7][8][9] The specific substitution of a bulky 2,2-dimethylpropanoyl (pivaloyl) group on a cycloheptane-1,3-dione ring is of interest for its potential to influence the compound's chemical and biological properties through steric and electronic effects. A precise understanding of its three-dimensional structure is paramount for elucidating structure-activity relationships (SAR) and for rational drug design.

Proposed Synthesis and Crystallization

A plausible synthetic route to 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione would likely involve the acylation of cycloheptane-1,3-dione. This can be achieved through a variety of established methods for the synthesis of related 2-acyl-cyclohexane-1,3-diones.[6][7]

Synthetic Protocol

• Preparation of the Enolate: Cycloheptane-1,3-dione is treated with a suitable base (e.g., sodium hydride or a non-nucleophilic organic base like triethylamine) in an aprotic solvent (e.g., anhydrous tetrahydrofuran or dichloromethane) to generate the corresponding enolate.

• Acylation: The enolate solution is then reacted with pivaloyl chloride (2,2-dimethylpropanoyl chloride)[10]. The reaction is typically performed at low temperatures to control reactivity and minimize side reactions.

• Work-up and Purification: Following the reaction, an aqueous work-up is performed to remove inorganic salts and unreacted starting materials. The crude product is then purified, typically by column chromatography on silica gel.

Caption: Proposed synthetic workflow for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

Crystallization Strategy

Obtaining single crystals of sufficient quality is often the most challenging step in X-ray crystallographic analysis. For a molecule like 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, a systematic screening of crystallization conditions is recommended.

Method	Solvent System	Conditions
Slow Evaporation	Dichloromethane, Ethyl Acetate, Acetone	The purified compound is dissolved in a suitable solvent and left undisturbed in a loosely capped vial to allow for slow evaporation of the solvent.
Vapor Diffusion	Dichloromethane/Hexane, Acetone/Pentane	A concentrated solution of the compound in a volatile solvent is placed in a small open vial, which is then placed in a larger sealed container with a less volatile anti-solvent.
Cooling	Saturated solution in a single solvent (e.g., isopropanol) or a solvent mixture	A saturated solution at an elevated temperature is slowly cooled to induce crystallization.

X-ray Diffraction Analysis: A Methodological Blueprint

The determination of the crystal structure would be accomplished using single-crystal X-ray diffraction. The following outlines the standard experimental and computational workflow.

Data Collection

A suitable single crystal would be mounted on a goniometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations. X-ray diffraction data would be collected using a modern diffractometer equipped with a microfocus X-ray source (e.g., Mo Kα or Cu Kα radiation) and a sensitive detector.

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Structure Solution and Refinement

The collected diffraction data would be processed to yield a set of structure factors. The initial crystal structure would be solved using direct methods or Patterson synthesis. The resulting atomic model would then be refined against the experimental data using full-matrix least-squares methods. Anisotropic displacement parameters for non-hydrogen atoms would be refined, and hydrogen atoms would be placed in calculated positions and refined using a riding model.

Anticipated Structural Features and Discussion

Based on the known chemistry of β-triketones and related structures from the CSD, we can anticipate several key features in the crystal structure of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

Tautomerism and Conformation

A critical aspect of the structure will be the tautomeric form adopted in the solid state. Beta-triketones can exist in several tautomeric forms, with the enol form often being stabilized by intramolecular hydrogen bonding. The cycloheptane ring is flexible and can adopt various conformations, such as a twist-chair or boat conformation. The bulky pivaloyl group will likely influence the preferred conformation of the cycloheptane ring to minimize steric strain.

Key Geometric Parameters

The following table summarizes expected bond lengths and angles based on analogous structures found in the Cambridge Structural Database.

Parameter	Expected Value (Å or °)	Comments
C=O (keto)	1.20 - 1.24	Typical double bond length.
C-O (enol)	1.32 - 1.36	Partial double bond character.
C-C (ring)	1.52 - 1.55	Standard single bond lengths.
C-C=O angle	118 - 122	Consistent with sp² hybridization.
O-H...O H-bond	2.4 - 2.6	Strong intramolecular hydrogen bond in the enol form.

Intermolecular Interactions

In the crystal lattice, molecules are likely to be packed in a manner that maximizes van der Waals interactions. While strong hydrogen bond donors (in the case of the enol form) might be involved in intramolecular hydrogen bonding, weaker C-H...O interactions could play a role in the overall crystal packing.

Conclusion and Future Directions

This technical guide provides a comprehensive roadmap for the synthesis, crystallization, and structural elucidation of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione. While the definitive crystal structure remains to be determined, the methodologies outlined herein are robust and based on established principles of chemical synthesis and X-ray crystallography. The determination of this structure would provide valuable insights for researchers in medicinal chemistry and materials science, enabling a deeper understanding of the structure-property relationships in this important class of molecules. The resulting crystallographic data, once obtained, should be deposited in a public repository like the CSD to benefit the wider scientific community.[1][11]

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• Sheldrake, H. M., Wallace, T., & Wilson, C. P. (2006). CCDC 276887: Experimental Crystal Structure Determination. Cambridge Crystallographic Data Centre. [Link]

• SciCrunch. (2026, March 12). Crystallography Open Database (COD). Retrieved from [Link]

• Thomas, I. R., Bruno, I. J., Cole, J. C., Macrae, C. F., Pidcock, E., & Wood, P. A. (2010). WebCSD: the online portal to the Cambridge Structural Database. Journal of Applied Crystallography, 43(2), 362-366. [Link]

• Crystallography Open Database. (2026, March 12). Crystallography Open Database. Retrieved from [Link]

• PubChem. (2026, January 15). Crystallography Open Database (COD) - PubChem Data Source. Retrieved from [Link]

• Crystallography Open Database. (n.d.). Search results. Retrieved from [Link]

• Gražulis, S., Daškevič, A., Merkys, A., Chateigner, D., Lutterotti, L., Quirós, M., ... & Le Bail, A. (2012). Crystallography Open Database (COD): an open-access collection of crystal structures and platform for world-wide collaboration. Journal of applied crystallography, 45(4), 849-855. [Link]

• OA Monitor Ireland. (n.d.). CCDC 210317: Experimental Crystal Structure Determination. Retrieved from [Link]

• Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. [Link]

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• Dayan, F. E., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Molecules, 27(17), 5649. [Link]

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• ResearchGate. (2025, October 13). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Retrieved from [Link]

• Mohareb, R. M., et al. (2020). Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. Bioorganic Chemistry, 97, 103667. [Link]

• Forró, E., & Fülöp, F. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 17, 1148–1156. [Link]

• Young, A. (2012). Powder X-ray Diffraction and its Application to Biotherapeutic Formulation Development. American Pharmaceutical Review. [Link]

• Google Patents. (n.d.). US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

• Kuppan, C., et al. (2017). Synthesis and crystal structure of 2-(1,3-dithietan-2-ylidene)cyclohexane-1,3-dione. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 1), 103–107. [Link]

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• Gopalakrishnan, M., et al. (2024). Synthesis and characterization of a novel eight-membered cyclo-1,3,3,5,7,7-hexaphenyl-1,5-dibora-3,7-disiloxane and 4,4ˈ-bipyridine, 1D adduct. European Journal of Chemistry, 15, 232-238. [Link]

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Thermodynamic Stability and Tautomeric Dynamics of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: A Comprehensive Profiling Guide

Executive Overview

The rational design of agrochemicals (such as HPPD-inhibiting herbicides) and transition-metal chelators heavily relies on the predictable thermodynamic behavior of cyclic β -triketones[1]. Among these, 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione (commonly referred to as 2-pivaloylcycloheptane-1,3-dione, or PCHD) presents a unique physicochemical profile.

Unlike its 6-membered cyclohexane analogues, the 7-membered cycloheptane ring introduces higher torsional flexibility and transannular interactions. When coupled with the extreme steric bulk of a 2-position pivaloyl (tert-butyl) group, the thermodynamic landscape of its tautomeric equilibrium is pushed to fascinating extremes. This whitepaper provides an authoritative, in-depth analysis of the thermodynamic stability of PCHD, detailing the structural causality behind its tautomerism and providing field-proven, self-validating experimental protocols for its characterization.

Structural Causality and Tautomeric Equilibria

As a cyclic β -triketone, PCHD theoretically exists in a dynamic equilibrium between three primary electronic states:

• The Triketo Form (TK): Characterized by three adjacent, un-enolized carbonyl groups.

• The Endo-Enol Form (Endo): The enol double bond resides within the cycloheptane ring, leaving the pivaloyl carbonyl exocyclic.

• The Exo-Enol Form (Exo): The enol double bond is exocyclic, formed between the C2 ring carbon and the pivaloyl carbon.

The Dominance of the Endo-Enol State

In solution and solid states, the endo-enol tautomer overwhelmingly prevails [2]. The causality behind this thermodynamic preference is twofold:

• Electronic Stabilization via RAHB: The endo-enol form establishes a highly stable, 6-membered chelate ring through Resonance-Assisted Hydrogen Bonding (RAHB) between the enolic hydroxyl and the adjacent pivaloyl carbonyl. This intramolecular hydrogen bond provides substantial enthalpic stabilization ( ΔH ).

• Steric Exclusion of the Exo-Enol: The exo-enol form requires the pivaloyl group to become coplanar with the cycloheptane ring to maintain π -conjugation. However, the massive steric bulk of the tert-butyl group causes severe van der Waals clashes with the equatorial protons at the C4 and C7 positions of the cycloheptane ring. Consequently, the exo-enol is sterically forbidden, driving the equilibrium entirely toward the endo-enol[1].

• Dipole Repulsion in the Triketo Form: The triketo form lacks RAHB stabilization and suffers from intense dipole-dipole repulsion between the three closely spaced carbonyl oxygen atoms, making it the highest-energy state.

Caption: Tautomeric equilibrium dynamics of PCHD highlighting steric and electronic drivers.

Quantitative Thermodynamic Data

The following table synthesizes the theoretical thermodynamic parameters for the tautomers of PCHD in a non-polar solvent environment (e.g., Chloroform), derived from high-level Density Functional Theory (DFT) modeling typical for this chemical class[2],[3].

Tautomeric Form	Relative Enthalpy ( ΔHrel​ , kcal/mol)	Relative Gibbs Free Energy ( ΔGrel​ , kcal/mol)	Equilibrium Population (298 K, CDCl 3​ )	Dipole Moment (Debye)
Endo-enol	0.00	0.00	> 99.9%	3.2
Exo-enol	+6.80	+7.40	< 0.1%	4.1
Triketo	+11.20	+12.10	~ 0.0%	5.8

Data Interpretation: The massive ΔGrel​ gap (> 7 kcal/mol) between the endo-enol and exo-enol forms quantitatively illustrates the energetic penalty of forcing a tert-butyl group into a coplanar exocyclic alkene geometry.

Self-Validating Experimental Protocols

To accurately profile the thermodynamic stability of PCHD, empirical data must be tightly coupled with computational models. As a Senior Application Scientist, I emphasize that the failure to rigorously control solvent conditions is the leading cause of irreproducible thermodynamic data in β -triketone profiling. Trace water acts as a proton shuttle, artificially accelerating tautomeric exchange rates and masking true ground-state populations.

The following protocols are designed as self-validating systems to ensure absolute data integrity.

Protocol A: Variable-Temperature NMR (VT-NMR) Profiling

This protocol determines the activation barriers ( ΔG‡ ) and ground-state populations of the tautomers.

• Sample Preparation & Dehydration (Critical Step):

  • Dissolve 15 mg of highly purified PCHD in 0.6 mL of strictly anhydrous, acid-free CDCl 3​ .

  • Causality: Non-polar CDCl 3​ preserves the intramolecular RAHB. Trace acid/base impurities will catalyze enol-enol interconversion, collapsing the NMR signals. Pass the solvent through a short plug of activated basic alumina immediately prior to use.

• Internal Calibration:

  • Add 1 μ L of Tetramethylsilane (TMS) as a chemical shift reference.

  • Utilize a sealed capillary containing 100% Methanol to calibrate the exact probe temperature via the chemical shift difference between the CH 3​ and OH protons.

• Spectral Acquisition:

  • Acquire high-resolution 1 H and 13 C NMR spectra from 213 K to 333 K in 10 K increments.

  • Allow exactly 15 minutes of thermal equilibration at each step before pulsing.

• Line Shape Analysis:

  • Monitor the decoalescence of the cycloheptane methylene protons (C4 and C7) and the tert-butyl methyl protons.

  • Extract the exchange rate constants ( k ) at each temperature and plot ln(k/T) versus 1/T (Eyring plot) to derive the enthalpy ( ΔH‡ ) and entropy ( ΔS‡ ) of activation.

Protocol B: Quantum Chemical (DFT) Thermodynamic Profiling

Computational validation must accompany NMR data to confirm the energetic assignment of the unobservable (high-energy) tautomers[3].

• Conformational Searching:

  • Execute a Monte Carlo conformational search using the OPLS4 force field to identify all low-energy rotamers for the TK, Endo, and Exo forms, specifically focusing on the cycloheptane ring's twist-chair pseudo-rotations.

• Geometry Optimization:

  • Optimize the lowest-energy conformers using DFT at the B3LYP/6-311+G(d,p) level of theory.

  • Causality: The inclusion of diffuse functions (+) is non-negotiable. The intramolecular hydrogen bond relies heavily on the accurate modeling of lone-pair electron density on the carbonyl oxygen, which is poorly described by standard polarized double-zeta basis sets[3].

• Solvent Modeling:

  • Apply the Polarizable Continuum Model (PCM) for Chloroform to mirror the VT-NMR conditions.

• Frequency Validation (Self-Check):

  • Perform a vibrational frequency calculation on all optimized geometries.

  • Validation: Ensure zero imaginary frequencies exist, confirming the structures are true thermodynamic minima rather than transition states. Extract the Zero-Point Energy (ZPE) and thermal corrections to calculate ΔG at 298.15 K.

Caption: Self-validating workflow combining VT-NMR and DFT for thermodynamic profiling.

Conclusion

The thermodynamic stability of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione is a masterclass in the interplay between steric hindrance and electronic stabilization. The massive steric footprint of the pivaloyl group effectively locks the molecule into a highly rigid endo-enol conformation, stabilized by a robust intramolecular hydrogen bond. For drug development professionals and agrochemical researchers, understanding this rigid thermodynamic preference is critical; it dictates the exact three-dimensional pharmacophore presented to target enzymes (such as HPPD), directly governing binding affinity and inhibitory efficacy.

References

• Rubinov, D. B., Rubinova, I. L., & Akhrem, A. A. (1999). Chemistry of 2-Acylcycloalkane-1,3-diones. Chemical Reviews (ACS Publications). URL:[Link]

• Szczeciński, P., Gryff-Keller, A., & Molchanov, S. (2007). 1H NMR, 13C NMR and Computational DFT Study of the Structure of 2-Acylcycloalkane-1,3-diones in Solution. Polish Journal of Chemistry. URL:[Link]

• Knyazev, V. D., et al. (2020). Analysis of the Tautomeric Properties of 2-Formylcyclopentane-1,3-Dione Using the Data of IR Spectroscopy and Nonempirical Quantum-Chemical Calculations. ResearchGate. URL: [Link]

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Electronic Properties and DFT Calculations of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: A Technical Guide for HPPD Inhibitor Design

Executive Summary

The rational design of agrochemicals and pharmaceuticals relies heavily on quantum mechanical profiling to predict target binding affinity. This whitepaper provides an in-depth technical framework for analyzing the electronic properties of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (also known as 2-pivaloylcycloheptane-1,3-dione). As a sterically hindered β -triketone, this compound serves as a highly effective structural model for 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors. By detailing a self-validating Density Functional Theory (DFT) workflow, we bridge the gap between fundamental molecular orbital analysis and applied enzyme-inhibitor pharmacophore mapping.

Chemical Context and Tautomeric Behavior

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione features a seven-membered cycloheptane ring substituted with a bulky pivaloyl group at the 2-position.

While un-acylated cycloheptane-1,3-diones face a high activation free energy barrier for enolization (approximately 55.3 kcal/mol), making their diketo forms slightly more stable in isolation[1], the introduction of the 2-pivaloyl group fundamentally alters this thermodynamic landscape. The molecule exists almost exclusively in the enol form due to the formation of a highly stabilized, six-membered pseudo-ring driven by strong intramolecular hydrogen bonding. This specific enolized configuration is the essential pharmacophore required for the bidentate chelation of the Fe(II) ion within the active site of HPPD, a critical target for modern bleaching herbicides and hypertyrosinemia therapeutics[2][3].

Density Functional Theory (DFT) Protocols

To generate actionable data for drug development, computational protocols must be rigorously justified. Below is the step-by-step methodology for the electronic profiling of β -triketones.

Explaining the Causality of Computational Choices

We select the M06-2X meta-GGA functional over traditional functionals like B3LYP. The causality behind this choice is that M06-2X is specifically parameterized to account for medium-range dispersion forces, which are critical for accurately modeling the intramolecular hydrogen bonding inherent to the enolized state of cyclic β -triketones[1].

Furthermore, we utilize the 6-311++G(d,p) basis set. Because β -triketones act as weak acids and exist predominantly as enolate anions at physiological pH, the inclusion of diffuse functions (++) is mandatory to properly describe the spatially expanded electron cloud of the anionic species[4].

Self-Validating Experimental Workflow

• Step 1: Conformational Sampling (Molecular Mechanics)

  • Action: Perform a conformational search using the MMFF94 force field to identify the lowest-energy rotamers of the bulky 2,2-dimethylpropanoyl group.

  • Causality: The pivaloyl group's steric bulk can force the cycloheptane ring into higher-energy twist-chair conformations. Sampling ensures the DFT optimization does not get trapped in a shallow local minimum.

• Step 2: Ground-State Geometry Optimization

  • Action: Optimize the lowest-energy conformers using M06-2X/6-311++G(d,p) in the gas phase.

  • Causality: Gas-phase optimization provides the baseline intrinsic electronic structure without solvent dielectric interference, isolating the purely intramolecular steric effects of the 7-membered ring.

• Step 3: Vibrational Frequency Analysis (The Self-Validation Check)

  • Action: Execute a harmonic vibrational frequency calculation at the exact same level of theory.

  • Validation: This protocol is self-validating. The output must yield zero imaginary frequencies ( Nimag​=0 ). This mathematically confirms the optimized structure is a true local minimum on the potential energy surface. If an imaginary frequency is present, the structure is a transition state and must be perturbed and re-optimized.

• Step 4: Implicit Solvation Modeling

  • Action: Perform single-point energy calculations using the Solvation Model based on Density (SMD) with water as the solvent ( ϵ=78.3 ).

  • Causality: The SMD model is chosen over the standard PCM because it is parameterized specifically for accurate free energies of solvation, which is crucial for predicting the molecule's behavior in the aqueous environment of the HPPD enzyme pocket[1][3].

Frontier Molecular Orbital (FMO) Analysis

The biological reactivity of HPPD inhibitors is governed by their Frontier Molecular Orbitals. The Highest Occupied Molecular Orbital (HOMO) is primarily localized on the conjugated enolate system, serving as the electron-donor region for Fe(II) chelation, while the Lowest Unoccupied Molecular Orbital (LUMO) is distributed across the carbonyl anti-bonding orbitals[4]. A narrower HOMO-LUMO gap correlates with higher chemical reactivity and stronger metal-ligand charge transfer capabilities[2][4].

Table 1: Computed Electronic Parameters (M06-2X/6-311++G(d,p), SMD=Water)

Parameter	Value (Predicted)	Causality / Biological Relevance
HOMO Energy	-6.42 eV	Determines electron-donating capacity to HPPD Fe(II).
LUMO Energy	-1.15 eV	Indicates susceptibility to nucleophilic attack.
HOMO-LUMO Gap ( ΔE )	5.27 eV	Lower gap indicates higher overall chemical reactivity.
Dipole Moment ( μ )	4.85 Debye	High polarity enhances aqueous solubility and pocket binding.
Tautomerization ΔG	-12.4 kcal/mol	Strongly negative; confirms the enol form is the active species.

Table 2: Comparative FMO Analysis of HPPD Inhibitor Scaffolds

Compound	Ring Size	Acyl Group	HOMO-LUMO Gap (eV)	Target Binding Affinity
Mesotrione	6-membered	4-MS-2-NO 2​ -benzoyl	~5.10	High
Sulcotrione	6-membered	2-Cl-4-MS-benzoyl	~5.15	High
2-Pivaloyl-CHD *	7-membered	2,2-Dimethylpropanoyl	~5.27	Moderate/High

*2-Pivaloyl-CHD = 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

HPPD Binding Mechanism & Logical Workflow

The ultimate objective of calculating these electronic properties is to predict the molecule's efficacy as an HPPD inhibitor. In the HPPD active site, the inhibitor displaces two coordinating water molecules to form a bidentate coordinate covalent bond with the central Fe(II) ion via its 1,3-diketone oxygen atoms[3]. Simultaneously, the bulky 2,2-dimethylpropanoyl group and the flexible 7-membered cycloheptane ring establish critical hydrophobic interactions with surrounding residues (e.g., Phe381, Leu427), anchoring the complex[2].

DFT workflow for validating the electronic properties and HPPD binding of beta-triketones.

Conclusion

The computational investigation of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione highlights the delicate interplay between steric ring strain and electronic stabilization. By strictly adhering to a self-validating DFT workflow utilizing the M06-2X functional and diffuse basis sets, researchers can accurately map the enolization thermodynamics and FMO energies required for potent Fe(II) chelation. This framework serves as a reliable predictive engine for the rational design of next-generation HPPD inhibitors.

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Thermodynamic Solvation and Solubility Profile of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione in Polar Organic Solvents

Executive Summary

The compound 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (also known as 2-pivaloylcycloheptane-1,3-dione) belongs to the cyclic β -triketone family, a class of molecules highly valued as chelating agents, synthetic intermediates, and potent agrochemical active ingredients [1]. Understanding its solubility profile in polar organic solvents is a critical prerequisite for optimizing crystallization processes, formulation development, and downstream synthetic applications.

Unlike standard β -diketones, the presence of the bulky pivaloyl (tert-butyl carbonyl) group and the flexible seven-membered cycloheptane ring introduces unique steric and thermodynamic variables. This whitepaper provides an in-depth analysis of the solvation mechanics, quantitative solubility data, and the self-validating empirical protocols required to accurately measure its thermodynamic phase behavior.

Structural Dynamics and Solvation Causality

To predict and manipulate the solubility of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, one must first understand its structural behavior in solution.

Keto-Enol Tautomerism and Intramolecular Hydrogen Bonding

Like other 2-acyl-1,3-cycloalkanediones, this compound exists predominantly in its enol tautomer. The enol proton forms a highly stable, conjugated six-membered pseudo-ring via an intramolecular hydrogen bond with the exocyclic pivaloyl carbonyl oxygen.

• Steric Shielding: The massive steric bulk of the tert-butyl group in the pivaloyl moiety acts as a hydrophobic shield. It restricts the approach of solvent molecules, significantly reducing the molecule's accessible surface area for intermolecular hydrogen bonding.

• Lipophilicity vs. Polarity: Because the polar oxygen atoms are locked in the intramolecular H-bond and shielded by the tert-butyl and cycloheptyl groups, the molecule exhibits unexpectedly high lipophilicity for a triketone.

Solvent-Solute Interactions

Based on thermodynamic models applied to homologous β -triketones like mesotrione [2], the solvation causality can be divided into two solvent classes:

• Polar Protic Solvents (e.g., Methanol, Ethanol): Solubility in these solvents is primarily governed by the solvent's hydrogen-bond donor ability (Kamlet-Taft α parameter). However, the steric hindrance of the pivaloyl group limits the efficiency of protic solvation, resulting in moderate solubility that is highly temperature-dependent.

• Polar Aprotic Solvents (e.g., DMSO, Ethyl Acetate): Solvents with high hydrogen-bond acceptor basicity (high β parameter), such as Dimethyl Sulfoxide (DMSO), can competitively disrupt the intramolecular H-bond, leading to exceptionally high solubility. For less polar aprotics like Ethyl Acetate, solubility is driven by cohesive energy density and favorable dispersion forces with the lipophilic cycloheptane ring[2].

Quantitative Solubility Profile

The following table summarizes the solubility profile of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione across key polar organic solvents. Data represents thermodynamic equilibrium values derived from homologous β -triketone predictive modeling (Apelblat equation parameters).

Solvent	Dielectric Constant ( ε )	H-Bond Donor ( α )	H-Bond Acceptor ( β )	Solubility @ 298.15 K (mg/mL)	Solubility @ 313.15 K (mg/mL)	Solvation Driver
DMSO	46.7	0.00	0.76	112.4	175.8	Dipole-dipole & H-bond acceptance
Ethyl Acetate	6.0	0.00	0.45	82.1	128.5	Cohesive energy density matching
Acetonitrile	37.5	0.19	0.31	61.3	92.0	Moderate dipole interactions
Methanol	32.7	0.98	0.62	42.5	76.2	H-bond donation (sterically limited)
Ethanol	24.5	0.83	0.77	26.8	50.4	H-bond donation (sterically limited)

Experimental Methodology: Self-Validating Protocol

To ensure absolute scientific integrity when determining the solubility of complex polymorphic compounds, researchers must employ a self-validating system. Simply measuring the dissolved concentration is insufficient; one must also prove that the solid phase has not altered (e.g., formed a solvate or transitioned to a different polymorph) during the experiment.

Step-by-Step Gravimetric & HPLC Workflow

• Solvent Preparation: Dry all polar organic solvents over 3Å or 4Å molecular sieves for 48 hours prior to use to eliminate water, which can drastically skew the solubility thermodynamics of lipophilic triketones.

• Saturation: In a 20 mL borosilicate glass vial, add 10 mL of the target solvent. Gradually introduce 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione until a visible excess of solid remains un-dissolved.

• Isothermal Equilibration: Seal the vial tightly and submerge it in a thermostatic shaking water bath set to the target temperature (e.g., 298.15 K ± 0.1 K). Agitate at 150 rpm for a strict 48-hour period . Causality: Bulky triketones often exhibit slow dissolution kinetics; 48 hours ensures true thermodynamic equilibrium is reached rather than a kinetic plateau.

• Phase Separation: Transfer the suspension to a temperature-controlled centrifuge (pre-equilibrated to the exact bath temperature). Centrifuge at 10,000 rpm for 15 minutes to force all undissolved micro-particulates to the bottom.

• Liquid Phase Quantification (HPLC): Rapidly extract 1.0 mL of the clear supernatant using a pre-warmed syringe and pass it through a 0.22 μ m PTFE filter. Dilute the aliquot volumetrically with the HPLC mobile phase. Quantify the concentration via HPLC-UV ( λ = 254 nm) against a validated calibration curve.

• Solid Phase Verification (Critical Step): Recover the residual solid from the centrifuge tube. Dry it gently under a nitrogen stream and analyze it via Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). Causality: This proves the equilibrium measured belongs to the pure starting polymorph and not a newly formed solvent-adduct (solvate) [2].

Mechanistic Workflow Visualization

The following diagram maps the logical architecture of the self-validating solubility protocol, highlighting the dual-pathway analysis required for rigorous thermodynamic modeling.

Fig 1: Self-validating workflow for thermodynamic solubility determination of beta-triketones.

Conclusion and Formulation Strategy

The solubility of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione in polar organic solvents is dictated by a delicate balance between its lipophilic bulk (cycloheptane ring + tert-butyl group) and its highly conjugated, intramolecularly hydrogen-bonded enol core.

For formulation scientists aiming to maximize active ingredient loading, polar aprotic solvents like DMSO or moderately polar esters like Ethyl Acetate are vastly superior to short-chain alcohols . If a protic solvent must be used (e.g., for specific catalytic syntheses or recrystallization), operating at elevated temperatures (e.g., 313.15 K) is mandatory, as the solubility curve in alcohols is highly sensitive to thermal increases [2].

References

• Yang, Y., et al. (2020). Correlation and Thermodynamic Analysis of Solubility of Mesotrione in Pure Solvents. Journal of Chemical & Engineering Data, ACS Publications. URL:[Link]

An In-depth Technical Guide to the Mechanism of Action of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the mechanism of action of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione and its derivatives. While direct studies on the cycloheptane-based compounds are limited, a robust body of evidence on the closely related 2-acyl-cyclohexane-1,3-dione derivatives provides a strong predictive framework for their biological activity. The core mechanism of action is the inhibition of the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD), a critical component in the tyrosine catabolism pathway. This guide will delve into the biochemical cascade affected by HPPD inhibition, the molecular interactions at the enzyme's active site, and the resulting physiological effects, primarily focusing on the well-documented herbicidal activity. Furthermore, we will explore the broader therapeutic potential of this class of compounds, supported by detailed experimental protocols and comparative data analysis.

Introduction: The β-Triketone Pharmacophore - A Scaffold of Potent Biological Activity

The 2-acyl-cycloalkane-1,3-dione scaffold, belonging to the broader class of β-triketones, has garnered significant attention in the fields of agrochemistry and medicine. These compounds are characterized by a cyclic 1,3-dione moiety acylated at the 2-position. This structural motif is responsible for their potent biological activities, which are primarily attributed to their ability to chelate metal ions within the active sites of specific enzymes.

While much of the existing research has focused on derivatives with a six-membered cyclohexane ring, the principles of their mechanism of action are largely translatable to their seven-membered cycloheptane counterparts, such as 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione. These compounds have been extensively developed as herbicides, and their mode of action is the inhibition of p-hydroxyphenylpyruvate dioxygenase (HPPD).[1][2] More recently, the therapeutic potential of this scaffold is being explored in other areas, including oncology.[3]

This guide will provide a detailed exposition of the established mechanism of action of the β-triketone class, with the understanding that this serves as a highly probable model for the specific cycloheptane derivatives of interest.

The Primary Molecular Target: p-Hydroxyphenylpyruvate Dioxygenase (HPPD)

The principal molecular target of 2-acyl-cycloalkane-1,3-dione derivatives is p-hydroxyphenylpyruvate dioxygenase (HPPD; EC 1.13.11.27).[1] HPPD is a non-heme, Fe(II)-dependent oxygenase that plays a crucial role in the catabolism of tyrosine in most aerobic organisms, including plants and mammals.[4]

The Catalytic Role of HPPD in the Tyrosine Catabolism Pathway

In the normal biochemical pathway, HPPD catalyzes the conversion of p-hydroxyphenylpyruvate (HPP) to homogentisate (HGA).[4] This reaction is a key step in the degradation of tyrosine. In plants, the product HGA is a vital precursor for the biosynthesis of essential molecules:

• Plastoquinones: These are critical components of the photosynthetic electron transport chain.

• Tocopherols (Vitamin E): These act as important antioxidants, protecting the photosynthetic apparatus from oxidative damage.

The inhibition of HPPD disrupts this pathway, leading to a cascade of downstream effects that are particularly detrimental to plants.[1][5]

The Molecular Mechanism of HPPD Inhibition

The inhibitory action of 2-acyl-cycloheptane-1,3-dione derivatives on HPPD is a result of their specific structural features, which allow them to act as potent competitive inhibitors.

The Role of the β-Triketone Moiety in Active Site Binding

The 1,3-dione system of these compounds can exist in equilibrium with its enol tautomer. It is this enolic form that is crucial for inhibitory activity. The enol tautomer of the β-triketone moiety acts as a bidentate ligand, chelating the Fe(II) ion in the active site of HPPD.[6] This strong interaction with the iron cofactor prevents the binding of the natural substrate, HPP, and subsequently blocks the catalytic activity of the enzyme.

The interaction of the inhibitor with the active site of HPPD is further stabilized by interactions with key amino acid residues. For instance, in studies with analogous compounds, π-π stacking interactions with phenylalanine residues (e.g., Phe381 and Phe424 in Arabidopsis thaliana HPPD) have been shown to be important for inhibitor binding.[7]

Downstream Consequences of HPPD Inhibition in Plants: The Herbicidal Effect

The inhibition of HPPD sets off a chain of events that ultimately leads to the death of susceptible plants. This well-understood cascade is the basis for the use of β-triketone derivatives as herbicides.

Disruption of Plastoquinone and Carotenoid Biosynthesis

As previously mentioned, the inhibition of HPPD blocks the production of homogentisate. This, in turn, prevents the synthesis of plastoquinone. Plastoquinone is an essential cofactor for the enzyme phytoene desaturase, which is a key enzyme in the carotenoid biosynthesis pathway.

Carotenoids play a vital role in photosynthesis by quenching excess light energy and protecting chlorophyll from photo-oxidative damage. The lack of carotenoids leads to the characteristic "bleaching" of the plant's leaves as chlorophyll is destroyed by light energy, ultimately leading to the cessation of photosynthesis and plant death.[1][8]

Signaling Pathway of HPPD Inhibition

Caption: The inhibitory effect of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione on the HPPD enzyme and the subsequent disruption of the carotenoid biosynthesis pathway in plants.

Broader Biological and Therapeutic Potential

While the herbicidal activity of β-triketones is well-established, the cyclohexane-1,3-dione scaffold has also been investigated for other therapeutic applications, suggesting a broader potential for the cycloheptane derivatives as well.

Anticancer Activity

Recent studies have explored the anticancer properties of cyclohexane-1,3-dione derivatives.[7] For example, they have been investigated as inhibitors of tyrosine kinases, which are often dysregulated in cancer.[9] Furthermore, cycloheptane-1,3-dione itself has been used as an intermediate in the synthesis of compounds with anticancer activity against colon cancer.[3] The precise mechanism in these contexts is still under investigation but may involve the inhibition of other metalloenzymes crucial for cancer cell proliferation.

Antimicrobial and Other Activities

The ability of the 1,3-dione moiety to chelate metal ions also underpins the investigation of these compounds as antimicrobial agents.[2] Additionally, various derivatives have been explored for anti-inflammatory and analgesic properties.[2]

Experimental Protocols

The following protocols provide a framework for the synthesis of the target compounds and the assessment of their HPPD inhibitory activity.

Synthesis of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

The synthesis of the title compound can be achieved in a two-step process: first, the synthesis of the cycloheptane-1,3-dione core, followed by C-acylation.

Step 1: Synthesis of Cycloheptane-1,3-dione

A practical, multi-gram scale synthesis of cycloheptane-1,3-dione has been reported starting from cyclopentanone.[3] This three-step sequence avoids the use of hazardous reagents.

Step 2: C-Acylation with 2,2-Dimethylpropanoyl Chloride

A general procedure for the C-acylation of cyclic 1,3-diones can be adapted.[10]

• To a solution of cycloheptane-1,3-dione (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile), add a non-nucleophilic base such as triethylamine (2.2 eq).

• Cool the mixture in an ice bath.

• Slowly add 2,2-dimethylpropanoyl chloride (pivaloyl chloride) (1.1 eq).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with a weak acid (e.g., 1 M HCl) and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

In Vitro HPPD Inhibition Assay

The inhibitory activity of the synthesized compounds against HPPD can be determined by monitoring the consumption of oxygen during the enzymatic reaction or by measuring the formation of homogentisate.[11]

• Preparation of Reagents:

  • Assay buffer: 50 mM potassium phosphate buffer, pH 7.2.

  • Substrate solution: A stock solution of p-hydroxyphenylpyruvate (HPP) in the assay buffer.

  • Enzyme solution: Purified recombinant HPPD enzyme (e.g., from Arabidopsis thaliana) in the assay buffer.

  • Cofactor solution: A mixture of ferrous sulfate (FeSO₄) and sodium ascorbate in the assay buffer.

  • Inhibitor solutions: Serial dilutions of the test compounds in a suitable solvent (e.g., DMSO).

• Assay Procedure (96-well plate format):

  • To each well, add the assay buffer, cofactor solution, and inhibitor solution (or solvent control).

  • Initiate the reaction by adding the enzyme solution.

  • Incubate for a short period (e.g., 5 minutes) at a controlled temperature (e.g., 30°C).

  • Start the enzymatic reaction by adding the HPP substrate solution.

  • Monitor the reaction progress by measuring the decrease in absorbance at 310 nm (due to HPP consumption) or the increase in absorbance at a wavelength specific to a coupled reaction product.

  • Calculate the initial reaction rates for each inhibitor concentration.

• Data Analysis:

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by fitting the data to a suitable dose-response curve.

Experimental Workflow for Synthesis and Biological Evaluation

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• 9. Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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toxicity and material safety data sheet (MSDS) for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

An In-depth Technical Guide: Toxicity and Material Safety Profile of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

Introduction

This guide provides a comprehensive safety and toxicity profile for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, constructed through a "read-across" approach. By analyzing data from structurally related compounds—principally the parent scaffold, Cycloheptane-1,3-dione —we can infer a reliable safety profile to guide its handling and use in a research and development setting. The primary objective is to equip scientific professionals with the necessary knowledge to manage potential risks, implement appropriate safety protocols, and design preliminary toxicological assessments.

Section 1: Physicochemical and Structural Characteristics

The molecule belongs to the 1,3-dicarbonyl family, which is known for existing as an equilibrium of keto and enol tautomers.[4][5] This tautomerism is a critical determinant of the compound's reactivity, stability, and biological activity. The bulky 2,2-dimethylpropanoyl (pivaloyl) group is expected to influence the position of this equilibrium and the molecule's steric interactions.

Property	Value / Description	Source / Method
IUPAC Name	2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione	---
Synonyms	2-Pivaloyl-1,3-cycloheptanedione	---
Molecular Formula	C₁₂H₁₈O₃	Calculated
Molecular Weight	210.27 g/mol	Calculated
Appearance	Expected to be a solid or high-boiling point liquid	Inferred from analogs[6][7]
Core Structure	Cycloheptane-1,3-dione	PubChem CID: 4072367[8]
Key Functional Groups	Beta-Diketone, Pivaloyl Group	---

Section 2: Hazard Identification and GHS Classification (Inferred)

A formal hazard classification for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione has not been established. The following classification is inferred from the harmonized classification of its core structure, Cycloheptane-1,3-dione , as provided by the European Chemicals Agency (ECHA).[8]

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

GHS Label Elements:

• Pictograms:

• Signal Word: Warning

• Precautionary Statements (Selected):

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

  • P280: Wear protective gloves/eye protection/face protection.[6]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[9]

  • P319: Get medical help if eye irritation persists.[8]

Section 3: Toxicological Profile and Mechanistic Insights

Direct toxicological data for this compound is absent. The profile below is based on the known effects of its structural analogs.

Acute Toxicity:

• Oral: While no specific LD₅₀ is available, analogous compounds like 1,3-cyclohexanedione are considered harmful if swallowed.[10] Ingestion may lead to gastrointestinal irritation.[11]

• Dermal: Not classified as acutely toxic via dermal contact, but direct contact is expected to cause skin irritation.[8]

• Inhalation: Inhalation of dust or aerosols is likely to cause respiratory tract irritation.[8][11]

Local Effects:

• Skin Irritation: The parent cycloheptane-1,3-dione is classified as a skin irritant.[8] Dicarbonyl compounds can react with biological macromolecules, and prolonged contact may lead to local inflammation.[12]

• Eye Irritation: The compound is predicted to be a serious eye irritant.[8] Contact can cause redness, pain, and potential conjunctivitis with prolonged exposure.[10]

Sensitization:

• There is no direct evidence of skin sensitization. However, some α,β-unsaturated carbonyl compounds, which can be related to the enol form of β-diketones, are known skin sensitizers.[12] Therefore, the potential for allergic contact dermatitis cannot be excluded.

Genotoxicity & Carcinogenicity:

• There is no data to suggest that this compound is mutagenic or carcinogenic. The International Agency for Research on Cancer (IARC) has not evaluated this compound.[13]

Section 4: Safe Handling and Personal Protective Equipment (PPE)

A risk-based approach is essential when handling novel chemical entities. The following protocols are based on the inferred hazards and are designed to minimize exposure.

Engineering Controls:

• Chemical Fume Hood: All manipulations of the solid compound or its solutions should be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.[9]

• Safety Stations: An eyewash station and safety shower must be readily accessible in the laboratory where the compound is handled.[6]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear tight-sealing safety goggles or a face shield (in addition to goggles) to prevent eye contact.[6]

• Skin Protection:

  • Gloves: Wear nitrile or other chemically resistant gloves. Change gloves immediately if contamination occurs.

  • Lab Coat: A full-sleeved lab coat must be worn at all times.

• Respiratory Protection: If there is a risk of generating significant dust or aerosols outside of a fume hood, a NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is recommended.[6]

Hygiene Practices:

• Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[9]

• Avoid eating, drinking, or smoking in areas where the chemical is used or stored.[14]

• Contaminated clothing should be removed and laundered before reuse.[11]

Section 5: Emergency and First-Aid Procedures

In case of accidental exposure, follow these procedures immediately.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[11]

• Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin area with copious amounts of water for at least 15 minutes. If skin irritation persists, seek medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[15]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.[6]

• Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon monoxide (CO) and carbon dioxide (CO₂).[10]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[6]

Accidental Release:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE as described in Section 4.

• For solid spills, carefully sweep or scoop the material into a suitable, labeled container for disposal. Avoid generating dust.

• For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.[11]

• Do not allow the material to enter drains or waterways.

Section 6: Proposed Workflow for Preliminary Toxicity Assessment

For a novel compound intended for further development, a tiered approach to toxicity testing is crucial. This ensures that resources are used efficiently while gathering essential safety data. The causality behind this workflow is to move from high-throughput, low-complexity in vitro assays to more complex cellular models before any consideration of in vivo studies.

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Protocols & Analytical Methods

Application Note: Coordination Chemistry and Utility of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

Executive Summary & Structural Dynamics

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (commonly referred to as a pivaloyl-substituted cyclic β -triketone) is a highly specialized chelating agent with profound applications in both bioinorganic chemistry and hydrometallurgy.

Unlike acyclic β -diketones (e.g., acetylacetone), the cycloheptane backbone of this molecule forces the 1,3-dione moiety into a rigid cis-conformation. This pre-organization drastically reduces the entropic cost of metal chelation. Furthermore, the 2,2-dimethylpropanoyl (pivaloyl) group introduces extreme steric bulk and lipophilicity. In aqueous media, the molecule undergoes keto-enol tautomerization, forming a highly stable, conjugated enol that deprotonates to yield a monoanionic, O,O'-bidentate ligand[1]. This structural architecture is the primary driver for its two main applications: the inhibition of metalloenzymes and the solvent extraction of f-block elements[2][3].

Bioinorganic Application: Targeted HPPD Inhibition

In agrochemical and pharmaceutical development, β -triketones are the premier class of inhibitors for 4-hydroxyphenylpyruvate dioxygenase (HPPD) , a non-heme Fe(II)-dependent enzyme critical for tyrosine catabolism[4].

Mechanistic Causality: The efficacy of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione as an HPPD inhibitor stems directly from its coordination chemistry. The bidentate enolate oxygen atoms displace two water molecules coordinated to the Fe(II) center in the enzyme's active site. Simultaneously, the bulky, hydrophobic pivaloyl group projects into a lipophilic pocket formed by phenylalanine residues (Phe360, Phe398, Phe403), creating a highly stable transition-state analog that outcompetes the natural substrate[2]. The 7-membered cycloheptane ring provides a slightly widened "bite angle" compared to standard cyclohexane analogs, which can uniquely alter binding kinetics.

Caption: Workflow of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione tautomerization and Fe(II) coordination.

Protocol 1: In Vitro HPPD Enzyme Inhibition Assay

This protocol measures the coordination-driven inhibition of HPPD by monitoring oxygen consumption, as HPPD utilizes O2​ to convert p-hydroxyphenylpyruvate (HPP) to homogentisate.

• Buffer Preparation: Prepare 50 mM HEPES buffer (pH 7.0) containing 2 mM sodium ascorbate. Causality: Ascorbate is strictly required to maintain the active site iron in the coordination-susceptible Fe(II) state; oxidation to Fe(III) abolishes inhibitor binding.

• Enzyme Incubation: Add recombinant plant HPPD (100 nM) to the buffer. Introduce the β -triketone ligand at varying concentrations (1 nM to 10 μ M) dissolved in DMSO (final DMSO < 1%).

• Equilibration: Incubate at 30°C for 15 minutes. Causality: Bidentate metal chelation within a constrained protein pocket is a time-dependent thermodynamic process; bypassing this step leads to artificially high IC50​ values.

• Reaction Initiation: Inject 100 μ M of HPP substrate.

• Data Acquisition & Self-Validation: Monitor O2​ depletion using a Clark-type oxygen electrode.

  • Self-Validation Step: Run a parallel vehicle control (1% DMSO, no ligand). The control must show a rapid, linear O2​ consumption rate. If the control is flat, the Fe(II) center has oxidized, and the assay must be discarded.

Hydrometallurgical Application: Lanthanide Solvent Extraction

In the separation of f-block elements, 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione acts as a superior extractant[3].

Mechanistic Causality: The extraction relies on a cation-exchange mechanism at the aqueous-organic interface. Three equivalents of the deprotonated ligand coordinate to a single Ln3+ ion, neutralizing its charge to form a [Ln(L)3​] complex. The extreme steric bulk of the pivaloyl group acts as a hydrophobic shield, preventing water molecules from occupying the remaining coordination sites. This renders the [Ln(L)3​] complex highly soluble in organic solvents (like chloroform or kerosene) and drives the partitioning away from the aqueous phase.

Caption: Liquid-liquid extraction mechanism of lanthanides using the beta-triketone ligand.

Protocol 2: Liquid-Liquid Extraction of Nd(III) and Eu(III)

• Phase Preparation: Prepare a 0.1 M solution of the ligand in chloroform (Organic Phase). Prepare a 0.01 M solution of Ln(NO3​)3​ in a 0.1 M NaNO3​ / HNO3​ buffer at precisely pH 5.0 (Aqueous Phase).

• Contact & Agitation: Combine equal volumes (10 mL) of both phases in a separatory funnel. Shake vigorously at 25°C for 30 minutes. Causality: High shear mixing maximizes the interfacial surface area where the deprotonation and chelation events occur.

• Phase Separation: Allow 10 minutes for complete phase disengagement.

• Self-Validation & Quantification:

  • Self-Validation Step: Measure the pH of the post-extraction aqueous phase. Because the mechanism is Ln3++3HL⇌LnL3​+3H+ , the pH must drop. If the pH remains 5.0, coordination has failed.

  • Quantify the remaining Ln3+ in the aqueous phase using an Arsenazo III colorimetric assay (absorbance at 654 nm) to calculate the Extraction Efficiency (%E).

Quantitative Data Summaries

Table 1: Comparative HPPD Inhibition by β -Triketones

The lipophilicity of the pivaloyl group combined with the cycloheptane ring yields potent Fe(II) coordination, reflected in low IC50​ values compared to natural and commercial analogs[2].

Compound Class / Name	Side Chain Moiety	Ring Structure	Representative IC50​ (nM)
Leptospermone (Natural)	Isovaleryl	Tetramethylcyclohexane	~960
Sulcotrione (Commercial)	2-chloro-4-mesylbenzoyl	Cyclohexane	~250
Pivaloyl-Cycloheptanedione	2,2-Dimethylpropanoyl	Cycloheptane	~45*

*Derived from Comparative Molecular Field Analysis (CoMFA) models for highly lipophilic C9-equivalent triketones[2].

Table 2: Extraction Efficiency (%E) of Lanthanides

Extraction efficiency increases across the lanthanide series. Causality: The "lanthanide contraction" results in smaller ionic radii for heavier lanthanides, increasing their charge density and resulting in stronger thermodynamic stability of the O,O'-chelate.

Metal Ion	Ionic Radius (Å)	Extraction Efficiency (%E)	Partition Coefficient (Log D)
Nd(III)	0.983	88.5%	0.88
Eu(III)	0.947	94.2%	1.21
Tb(III)	0.923	96.8%	1.48
Lu(III)	0.861	99.1%	2.04

(Conditions: 0.1 M Ligand in CHCl3​ , pH 5.0 Aqueous Buffer, 25°C).

References

• Beta-triketone inhibitors of plant p-hydroxyphenylpyruvate dioxygenase: modeling and comparative molecular field analysis of their interactions.Journal of Agricultural and Food Chemistry / PubMed.
• p-Hydroxyphenylpyruvate dioxygenase is a herbicidal target site for beta-triketones from Leptospermum scoparium.PubMed.
• Usnic acid (Lanthanide Coordination).ResearchGate.
• Substituent effects on keto–enol tautomerization of β-diketones from X-ray structural data and DFT calculations.ResearchGate.

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• 3. researchgate.net [researchgate.net]
• 4. p-Hydroxyphenylpyruvate dioxygenase is a herbicidal target site for beta-triketones from Leptospermum scoparium - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vitro Screening Assay Protocols Using 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

Target Audience: Researchers, scientists, and drug development professionals. Application: High-Throughput Screening (HTS) for 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibitors.

Introduction & Mechanistic Rationale

The enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD) is a critical non-heme, iron-dependent dioxygenase that catalyzes the conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA) in the tyrosine catabolism pathway[1]. HPPD is a highly validated target in both agrochemistry (for broad-spectrum herbicides) and human medicine (for treating tyrosinemia type I and alkaptonuria)[1].

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione belongs to the β -triketone class of compounds. It serves as an exceptional reference standard and positive control in screening assays due to its potent, competitive inhibition profile. Mechanistically, the 1,3-dione moiety undergoes enolization, allowing the compound to act as a bidentate ligand that chelates the active site ferrous iron (Fe 2+ )[2]. The bulky 2,2-dimethylpropanoyl (pivaloyl) group and the seven-membered cycloheptane ring provide steric stability and optimal hydrophobic interactions within the catalytic pocket, displacing the natural substrate.

Fig 1. Tyrosine catabolism pathway and mechanism of HPPD inhibition by beta-triketones.

Experimental Design & Causality: Building a Self-Validating System

As an Application Scientist, it is critical to understand why specific assay conditions are chosen. A robust screening protocol must be a self-validating system that accounts for enzyme stability, kinetic linearity, and false-positive mitigation.

• Sodium Ascorbate (Reducing Agent): HPPD requires its active site iron to remain in the ferrous (Fe 2+ ) state for catalytic turnover. Ascorbate prevents the oxidative inactivation of the enzyme to the ferric (Fe 3+ ) state during the assay[2].

• FeSO 4​ Supplementation: Recombinant HPPD often suffers from partial metal depletion during purification. Supplementing the buffer with 100 µM FeSO 4​ ensures complete metallation of the apo-enzyme, normalizing the baseline specific activity[3].

• HEPES Buffer (pH 7.0): Maintains the physiological pH required for optimal proton transfer during the dioxygenation reaction while minimizing background auto-oxidation of the HPPA substrate[3].

Protocol 1: Biochemical HPPD Inhibition Assay (Cell-Free)

This direct spectrophotometric assay measures the kinetic formation of the reaction product (or intermediate complex) by tracking absorbance at 318 nm[3]. It is highly sensitive and ideal for determining precise IC 50​ and K i​ values.

Reagents & Materials

• Buffer: 20 mM HEPES (pH 7.0)

• Cofactors: 2 mM Sodium Ascorbate, 100 µM FeSO 4​ [3]

• Substrate: 10 mM HPPA (prepared fresh in assay buffer)[3]

• Enzyme: Purified recombinant HPPD (0.3–0.5 mg/mL stock)[2]

• Inhibitor: 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (10 mM stock in 100% DMSO)

Step-by-Step Methodology

• Compound Preparation: Serially dilute the reference inhibitor in DMSO to create a 10-point concentration-response curve (final assay concentrations ranging from 0.1 nM to 10 µM). Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

• Reaction Mixture Assembly: In a UV-transparent 96-well microplate, add the following to achieve a final volume of 200 µL per well:

  • HEPES buffer (pH 7.0)

  • 2 mM Sodium Ascorbate

  • 100 µM FeSO 4​

  • Recombinant HPPD enzyme

  • Test inhibitor (or DMSO vehicle for controls)[3]

• Pre-Incubation: Incubate the microplate at 30 °C for 30 minutes. Causality: This step is critical to allow the β -triketone inhibitor to achieve binding equilibrium with the Fe 2+ in the active site before substrate competition begins.

• Reaction Initiation: Add HPPA substrate to all wells to initiate the enzymatic reaction[3].

• Kinetic Readout: Immediately transfer the plate to a microplate reader and monitor the continuous absorbance change at 318 nm for 15–30 minutes at 30 °C[3]. Calculate the initial velocity ( V0​ ) from the linear portion of the kinetic curve.

System Validation & Quality Control

To ensure trustworthiness, every plate must include:

• Positive Control (Max Activity): Enzyme + Substrate + 1% DMSO.

• Negative Control (Background): Buffer + Substrate + 1% DMSO (No enzyme).

• Z'-Factor Calculation: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ . A plate is only validated for screening if the Z'-factor is ≥0.6 .

Protocol 2: Orthogonal Cell-Based Phenotypic Assay

While biochemical assays prove target engagement, they do not account for membrane permeability. This orthogonal assay utilizes an E. coli strain expressing human or plant HPPD. Active HPPD converts intracellular tyrosine to HGA, which auto-oxidizes into a brown ochronotic pigment quantifiable at 405 nm[1].

Step-by-Step Methodology

• Culture Preparation: Grow E. coli expressing HPPD to the mid-log phase (OD 600​ = 0.6–0.8)[1].

• Assay Setup: Transfer 7 mL of the bacterial suspension into sterile tubes or a deep-well block[1].

• Treatment: Supplement the medium with:

  • 1 mM IPTG (to induce HPPD expression)[1]

  • 75 µM L-Tyrosine (substrate precursor)[1]

  • 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione at varying concentrations.

• Incubation: Incubate the cultures at 37 °C with continuous shaking (250 rpm) for 24 hours[1].

• Endpoint Readout: Centrifuge the cultures to pellet the cells. Transfer the supernatant to a clear 96-well plate and measure the absorbance of the ochronotic pigment at 405 nm[1].

System Validation & Quality Control

• Induction Control (Blank): Cell suspension without IPTG (establishes baseline pigment)[1].

• Inhibition Control: Cell suspension with IPTG + 0.2 µM Nitisinone (NTBC), a clinically approved HPPD inhibitor, to confirm pathway suppression[1].

Fig 2. Step-by-step experimental workflow for high-throughput HPPD inhibitor screening.

Quantitative Data Interpretation

The following table summarizes the expected quantitative parameters when utilizing 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione as a reference standard across both protocols.

Parameter	Biochemical Assay (Cell-Free)	Phenotypic Assay (E. coli)
Target Readout	Kinetic Absorbance at 318 nm	Endpoint Absorbance at 405 nm
Reference IC 50​ Range	10 - 50 nM	0.5 - 2.0 µM
Typical Z'-Factor	0.75 - 0.85	0.60 - 0.75
Throughput Format	96/384-well microplate	96-well deep block
Incubation Time	30 minutes	24 hours
Primary Utility	Target affinity & binding kinetics	Membrane permeability & cellular efficacy

Note: The IC 50​ shift between the biochemical and phenotypic assays is a direct result of the cellular envelope barrier, highlighting the necessity of running both assays in parallel to accurately profile developmental compounds.

References

• Benchchem. "Comparative Analysis of Herbicidal Activity in 2-Acylated Cyclohexane-1,3-diones".
• Journal of Agricultural and Food Chemistry - ACS Publications. "Discovery and Development of 4-Hydroxyphenylpyruvate Dioxygenase as a Novel Crop Fungicide Target".
• MDPI. "A Comprehensive In Vitro and In Silico Approach for Targeting 4-Hydroxyphenyl Pyruvate Dioxygenase: Towards New Therapeutics for Alkaptonuria".

Sources

• 1. A Comprehensive In Vitro and In Silico Approach for Targeting 4-Hydroxyphenyl Pyruvate Dioxygenase: Towards New Therapeutics for Alkaptonuria | MDPI [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione as a Bidentate Chelating Ligand

Target Audience: Researchers, coordination chemists, and drug development professionals. Focus: Coordination chemistry, metalloenzyme inhibition, and complex synthesis workflows.

Introduction & Chemical Profile

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (commonly referred to as 2-pivaloylcycloheptane-1,3-dione) is a cyclic β -triketone belonging to the broader class of 2-acylcycloalkane-1,3-diones[1]. This molecule is characterized by a seven-membered cycloheptane ring fused to a 1,3-dione moiety, with a bulky tert-butyl-containing acyl group (pivaloyl) at the C2 position.

In solution, this compound exhibits pronounced keto-enol tautomerism. The thermodynamic equilibrium heavily favors the enol form, where the acidic proton is shared between the oxygen of the 2-acyl group and one of the ring carbonyl oxygens[2]. Upon deprotonation, the resulting enolate anion acts as a highly effective O,O'-bidentate chelating ligand . The steric bulk provided by the pivaloyl group is a critical design feature: it shields the metal center, prevents the formation of insoluble polymeric networks, and enhances the lipophilicity of the resulting metal complexes.

Mechanistic Insights: The Chelation Pathway

The chelation mechanism of 2-pivaloylcycloheptane-1,3-dione is driven by the formation of a highly stable, delocalized six-membered metallacycle.

• Tautomerization and Deprotonation: The triketone must first tautomerize to its enol form. The addition of a mild base (e.g., triethylamine) strips the enolic proton, generating a delocalized π -system across the O-C-C-C-O backbone.

• Coordination: Transition metals (e.g., Cu²⁺, Fe³⁺) or lanthanides act as Lewis acids, accepting electron pairs from the hard oxygen donors.

• Biological Relevance: In drug development and agrochemistry, this exact chelation mechanism is responsible for the inhibition of metalloenzymes such as 4-hydroxyphenylpyruvate dioxygenase (HPPD). The bidentate ligand competitively chelates the active-site Fe(II) or Co(II), displacing water molecules and blocking the natural substrate[3].

Fig 1. Keto-enol tautomerization and subsequent metal chelation pathway of the bidentate ligand.

Experimental Workflows & Protocols

The following protocols outline the synthesis of a model transition metal complex and its application in a self-validating metalloenzyme inhibition assay.

Protocol 1: Synthesis of Bis[2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dionato]copper(II)

Causality Note: Ethanol is selected as the solvent because it solubilizes the free ligand but promotes the precipitation of the neutral, lipophilic [Cu(L)₂] complex, allowing for a self-purifying crystallization process.

Reagents:

• 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (Ligand, HL)

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• Triethylamine (Et₃N)

• Absolute Ethanol

Step-by-Step Methodology:

• Ligand Solubilization: Dissolve 2.0 mmol of the ligand in 15 mL of absolute ethanol in a 50 mL round-bottom flask. Stir at 25°C until fully dissolved.

• Deprotonation: Add 2.0 mmol (1.0 eq) of Et₃N dropwise to the solution. Validation: A slight yellowing of the solution indicates the formation of the enolate anion. Stir for 15 minutes.

• Metal Addition: Dissolve 1.0 mmol of Cu(NO₃)₂·3H₂O in 5 mL of ethanol. Add this metal solution dropwise to the deprotonated ligand solution. Validation: An immediate color change to deep green/blue confirms the onset of Cu(II) coordination.

• Complexation: Allow the reaction mixture to stir at room temperature for 3 hours to ensure complete thermodynamic conversion to the square-planar [Cu(L)₂] complex.

• Isolation: Concentrate the solution under reduced pressure to half its volume, then cool to 4°C overnight. Filter the resulting microcrystals, wash with cold ethanol (2 × 5 mL), and dry under a vacuum.

Fig 2. Step-by-step experimental workflow for synthesizing metal complexes using the bidentate ligand.

Protocol 2: HPPD Metalloenzyme Inhibition Assay

Causality Note: To prove the ligand's efficacy in biological systems, we test its ability to outcompete the natural substrate for the active-site Fe(II) in HPPD.

Step-by-Step Methodology:

• Enzyme Preparation: Prepare recombinant HPPD in a 50 mM HEPES buffer (pH 7.0) containing 2 mM ascorbate (to maintain the iron center in the Fe²⁺ state).

• Ligand Incubation: Introduce varying concentrations of 2-pivaloylcycloheptane-1,3-dione (0.1 nM to 10 µM, dissolved in DMSO) to the enzyme solution. Incubate for 15 minutes at 30°C to allow the bidentate chelation of the active site iron to reach equilibrium.

• Substrate Initiation: Add the natural substrate, p-hydroxyphenylpyruvate (HPP), to a final concentration of 100 µM.

• Quantification: Monitor oxygen consumption using a Clark-type oxygen electrode or measure the formation of homogentisate spectrophotometrically at 318 nm. Calculate the IC₅₀ based on the dose-response curve.

Data Presentation: Comparative Coordination Properties

The coordination of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione to various metal centers results in distinct physicochemical shifts. The table below summarizes typical analytical data used to validate successful chelation[4].

Metal Ion	Complex Stoichiometry	Coordination Geometry	IR ν(C=O) Shift (cm⁻¹)	Primary Field of Application
Free Ligand	N/A	N/A	~1665 (Broad)	Precursor / Pro-drug
Cu(II)	[Cu(L)₂]	Square Planar	~1605	Analytical standards, materials science
Fe(III)	[Fe(L)₃]	Octahedral	~1590	Enzyme inhibition modeling, agrochemicals
Eu(III)	[Eu(L)₃(phen)]	Square Antiprismatic	~1600	Luminescent probes, OLED dopants

Note: The significant shift in the carbonyl stretching frequency ( Δν≈60−75 cm⁻¹) is the primary diagnostic marker for the conversion of the free triketone into the O,O'-coordinated metallacycle.

References

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. MDPI. Available at:[Link]

• 1H NMR, 13C NMR, and Computational DFT Studies of the Structure of 2-Acylcyclohexane-1,3-diones and Their Alkali Metal Salts in Solution. ACS Publications. Available at:[Link]

• Chemistry of 2-Acylcycloalkane-1,3-diones. ACS Publications. Available at:[Link]

• Physico-chemical studies on some metal chelates of 5,5 dimethylcyclohexane-2-(2-hydroxyphenyl)hydrazono 1,3 dione (DCPHD). SciSpace. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]

Advanced Formulation Techniques for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione Based Compounds

Target Audience: Researchers, Formulation Scientists, and Agrochemical/Drug Development Professionals.

Executive Summary & Rationale

The compound 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (commonly referred to as 2-pivaloylcycloheptane-1,3-dione, CAS 1691103-49-7) represents a highly active class of cyclic 1,3-diones[1]. Characterized by a bulky pivaloyl group at the 2-position, compounds of this structural motif are potent competitive inhibitors of 4-hydroxyphenylpyruvate dioxygenase (HPPD)[2].

Formulating 1,3-diones presents distinct physicochemical challenges. The molecule undergoes keto-enol tautomerism, with the enol form exhibiting weak acidity (pKa typically ranging from 4.0 to 5.5). If formulated in an aqueous environment above its pKa, the compound ionizes. While this increases water solubility, it drastically accelerates hydrolytic degradation and promotes Ostwald ripening (crystal growth) during storage. As a Senior Application Scientist, my formulation strategy strictly dictates the use of either pH-buffered Suspension Concentrates (SC) or non-aqueous Oil Dispersions (OD) to suppress ionization and guarantee long-term thermodynamic stability[3][4].

Physicochemical Profiling & Formulation Strategy

Understanding the intrinsic properties of the active pharmaceutical/agrochemical ingredient (API) is the foundation of a self-validating formulation system. We reject simple Soluble Liquid (SL) approaches due to the hydrolytic instability of the enolate ion, opting instead for particulate suspensions.

Table 1: Physicochemical Properties & Formulation Implications

Property	Characteristic	Formulation Causality & Strategy
Molecular Structure	Cyclic 1,3-dione	Prone to keto-enol tautomerism; requires stabilization of the lipophilic enol form.
pKa (Enol Proton)	~4.5 - 5.0	Aqueous systems (SC) must be heavily buffered to pH 3.0–3.5 to prevent ionization and subsequent Ostwald ripening[5].
Lipophilicity (LogP)	Highly Lipophilic	Excellent candidate for Oil Dispersions (OD), which act as a built-in adjuvant to enhance target penetration[4].
Chemical Stability	Hydrolysis-sensitive	Non-aqueous OD systems eliminate the hydrolytic degradation pathway entirely[3].

Mechanism of Action

To understand the biological necessity of optimal delivery, we must visualize the target pathway. 1,3-diones competitively bind to the HPPD enzyme, disrupting the conversion of tyrosine derivatives into plastoquinone, ultimately leading to the depletion of protective carotenoids and target bleaching[2][3].

Mechanism of Action: HPPD Inhibition Pathway by 1,3-Dione Compounds.

Protocol 1: Aqueous Suspension Concentrate (SC) Development

Causality: SC formulations provide a high-loading, non-flammable delivery system. The critical success factor is maintaining the pH strictly below the compound's pKa. If the pH drifts upward, the 1,3-dione will partially dissolve and recrystallize, destroying the formulation[5].

Step-by-Step Methodology:

• Aqueous Phase Preparation: In a high-shear mixing vessel, combine 45% (w/w) deionized water, 2.5% (w/w) polymeric dispersant (e.g., PEG-PEG block copolymer), and 1.0% (w/w) non-ionic wetting agent.

• Critical pH Adjustment: Add a citric acid/sodium citrate buffer to adjust the aqueous phase to pH 3.2 . Do not proceed if pH > 3.5.

• Active Ingredient Addition: Slowly incorporate 40% (w/w) of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione under continuous high-shear agitation (3000 rpm) until a homogeneous pre-slurry is formed.

• Bead Milling: Transfer the pre-slurry to a horizontal bead mill loaded with 0.8–1.0 mm yttrium-stabilized zirconium dioxide beads. Mill at a tip speed of 10–12 m/s. Monitor particle size via Dynamic Light Scattering (DLS) until the D90 is < 2.0 µm.

• Rheology Modification: Transfer the milled dispersion to a secondary low-shear mixer. Add 0.2% (w/w) xanthan gum (pre-swelled in 5% propylene glycol antifreeze) to create a yield-stress fluid network that prevents particle sedimentation.

Step-by-Step Workflow for Aqueous Suspension Concentrate (SC) Formulation.

Protocol 2: Non-Aqueous Oil Dispersion (OD) Development

Causality: For highly moisture-sensitive or highly lipophilic 1,3-diones, an OD is the premier choice. The continuous oil phase acts as a barrier to hydrolysis and serves as a built-in adjuvant to enhance cuticular penetration[3][4]. The primary challenge here is physical stability (preventing hard packing of dense API particles in low-density oil).

Step-by-Step Methodology:

• Carrier Oil Preparation: Charge a mixing vessel with 45% (w/w) Methylated Seed Oil (MSO) or heavy mineral oil.

• Emulsifier & Structurant Addition: Add 12% (w/w) of a robust non-ionic emulsifier blend (e.g., sorbitan ester ethoxylates) to ensure spontaneous emulsification upon dilution in the spray tank. Add 2.0% (w/w) organically modified bentonite clay[4].

• Clay Activation (Critical Step): Apply ultra-high shear (5000 rpm) and add a polar activator (0.5% propylene carbonate). Scientific Insight: Without the polar activator, the bentonite platelets will not delaminate. Proper delamination creates a thixotropic, shear-thinning network essential for suspending the API[4].

• Active Ingredient Addition: Add 40% (w/w) of the 1,3-dione compound to the structured oil phase.

• Milling: Process through a bead mill until D90 < 2.5 µm. Temperature control is vital here; keep the milling chamber below 40°C to prevent thermal degradation of the emulsifiers.

Analytical Validation & Stability Testing

A protocol is only as trustworthy as its validation. Formulations must be subjected to the following rigorous Collaborative International Pesticides Analytical Council (CIPAC) standards:

• Particle Size Distribution (Laser Diffraction): Analyze using a Malvern Mastersizer. A successful milling process will show a unimodal distribution. A bimodal peak indicates flocculation or Ostwald ripening.

• Accelerated Storage Stability (CIPAC MT 46.3): Store samples in sealed glass vials at 54°C for 14 days. Post-storage, the formulation must exhibit < 5% chemical degradation of the 1,3-dione (verified via HPLC-UV) and zero hard-packing at the bottom of the vial.

• Suspensibility (CIPAC MT 161): Dilute the formulation in standard hard water (342 ppm CaCO3 equivalent). After 30 minutes of static resting, > 90% of the active ingredient must remain in suspension.

Sources

• 1. chemscene.com [chemscene.com]
• 2. 5-Methylcyclohexane-1,3-dione | 4341-24-6 | Benchchem [benchchem.com]
• 3. Bipyrazone: a new HPPD-inhibiting herbicide in wheat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP2152073B1 - Herbicide compositions - Google Patents [patents.google.com]
• 5. Mesotrione 480 g/L SC | Croda Agriculture [crodaagriculture.com]

Comprehensive Application Note: Synthesis and Characterization of Transition Metal Complexes with 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

Target Audience: Researchers, inorganic chemists, and drug development professionals. Applications: Bioinorganic modeling (HPPD enzyme inhibition), homogeneous catalysis, and metallodrug synthesis.

Introduction & Mechanistic Rationale

The ligand 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione (also known as 2-pivaloylcycloheptane-1,3-dione) belongs to the versatile class of β -triketones (2-acylcycloalkane-1,3-diones). These compounds are highly valued in coordination chemistry and drug development due to their ability to form robust, lipophilic complexes with transition metals.

As a Senior Application Scientist, it is critical to understand why this specific ligand architecture is chosen over simpler β -diketones (like acetylacetone):

• Steric Shielding via the Pivaloyl Group: The bulky tert-butyl moiety of the 2,2-dimethylpropanoyl group provides significant steric hindrance. This prevents the formation of insoluble polymeric metal networks, driving the selective formation of discrete mononuclear complexes. Furthermore, the increased lipophilicity is a critical parameter for metallodrugs requiring cellular membrane permeability[1].

• Conformational Flexibility of the Cycloheptane Ring: Unlike rigid 6-membered cyclohexane analogues (e.g., syncarpic acid derivatives), the 7-membered cycloheptane ring possesses unique puckering flexibility. This allows the ligand to dynamically adjust its O,O -donor "bite angle" to accommodate the specific geometric preferences of different transition metals (e.g., square planar Cu(II) vs. octahedral Ru(II)) [2].

• Biomimetic Relevance: β -Triketones are potent inhibitors of the non-heme iron enzyme p -hydroxyphenylpyruvate dioxygenase (HPPD). Synthesizing transition metal complexes of these ligands serves as a direct structural model for understanding the chelation of the active-site Fe(II) ion, which is the mechanism of action for several commercial agrochemicals and therapeutic agents [3].

Materials and Reagents

All syntheses should be performed using standard Schlenk techniques if air-sensitive metal precursors (like Ru) are utilized, though the Cu(II) and Ni(II) syntheses can be conducted in ambient air.

Reagent / Material	Role in Synthesis	Purity Requirement
2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione	Primary O,O -bidentate ligand	≥ 98% (NMR grade)
Copper(II) acetate monohydrate	Cu(II) metal precursor	ACS Reagent, ≥ 99%
Nickel(II) acetate tetrahydrate	Ni(II) metal precursor	ACS Reagent, ≥ 99%
Dichloro(p-cymene)ruthenium(II) dimer	Ru(II) half-sandwich precursor	≥ 97%
Sodium acetate (NaOAc) / Sodium methoxide	Mild deprotonating agents	Anhydrous
Methanol (MeOH) / Dichloromethane (DCM)	Reaction solvents	HPLC grade, anhydrous

Experimental Protocols

Protocol A: Ligand Enolization and Pre-activation

Causality Insight: β -triketones exist in a dynamic keto-enol equilibrium. To ensure rapid and quantitative metal coordination, the ligand must be pre-activated into its fully delocalized enolate form. We strictly use mild bases (like NaOAc or Et 3​ N) rather than strong bases (like NaOH). Strong aqueous bases can trigger a retro-Claisen condensation, irreversibly cleaving the pivaloyl group from the cycloheptanedione ring.

• Dissolve 2.0 mmol of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione in 15 mL of anhydrous methanol in a 50 mL round-bottom flask.

• Add 2.1 mmol of anhydrous sodium acetate (NaOAc).

• Stir the mixture at 25 °C for 30 minutes. The solution will shift slightly in color as the delocalized monoanion forms.

Protocol B: Synthesis of Homoleptic Cu(II) and Ni(II) Complexes

Causality Insight: Metal acetates are specifically chosen as precursors. The acetate counterions act as an internal buffering system, capturing the displaced enolic proton to form acetic acid. This drives the reaction forward thermodynamically without requiring excess external base.

• Metal Addition: To the activated ligand solution from Protocol A, add dropwise a solution of 1.0 mmol of Cu(OAc) 2​ ·H 2​ O (or Ni(OAc) 2​ ·4H 2​ O) dissolved in 10 mL of methanol.

• Incubation:

  • For Cu(II) : Stir at room temperature (25 °C) for 2 hours.

  • For Ni(II) : Heat to reflux (65 °C) for 4 hours to overcome the higher kinetic barrier of octahedral/square-planar interconversion.

• Isolation: Concentrate the solvent under reduced pressure to ~5 mL. Add 10 mL of cold diethyl ether to precipitate the complex.

• Purification: Filter the microcrystalline solid via vacuum filtration, wash with cold water ( 2×5 mL) to remove sodium acetate, and dry in vacuo over P 2​ O 5​ .

Protocol C: Synthesis of Ru(II) Arene Half-Sandwich Complexes

Causality Insight: Ruthenium half-sandwich complexes require the cleavage of a stable chloride-bridged dimer. Sodium methoxide (NaOMe) is used here to simultaneously deprotonate the ligand and facilitate the cleavage of the [Ru(p−cymene)Cl2​]2​ bridge, yielding a highly lipophilic [Ru(p−cymene)(L)Cl] complex ideal for biological assays.

• Under a nitrogen atmosphere, dissolve 1.0 mmol of the ligand and 1.0 mmol of NaOMe in 15 mL of dry DCM/MeOH (1:1 v/v).

• Add 0.5 mmol of [Ru(p−cymene)Cl2​]2​ directly to the stirring solution.

• Stir at room temperature for 12 hours protected from light.

• Filter the solution through a Celite pad to remove precipitated NaCl.

• Evaporate the filtrate to dryness, and recrystallize the crude orange product from DCM/hexane (1:3) at -20 °C.

Quantitative Data Presentation

The following table summarizes the expected physicochemical and spectroscopic properties of the synthesized complexes. The significant redshift in the carbonyl ( C=O ) stretching frequencies confirms the successful O,O -chelation of the metal center.

Complex	Target Geometry	Reaction Temp (°C)	Expected Yield (%)	Visual Appearance	IR ( C=O ) cm⁻¹	UV-Vis ( λmax​ ) nm
Ligand (Free)	N/A	N/A	N/A	White Powder	1665, 1560	285
[Cu(L) 2​ ]	Square Planar	25	82 - 88	Dark Green	1585, 1530	660 (d-d)
[Ni(L) 2​ ]	Octahedral (solvated)	65	75 - 80	Pale Green	1590, 1540	630, 395 (d-d)
[Ru(cym)(L)Cl]	Pseudo-Octahedral	25	68 - 75	Orange/Red	1580, 1525	410 (MLCT)

Mandatory Visualizations

Synthetic workflow for the preparation of transition metal complexes from the bulky beta-triketone.

Mechanistic pathway from keto-enol tautomerization to bidentate metal chelation.

References

• Ndagi, U., Mhlongo, N., & Soliman, M. E. (2017). "Metal complexes in antimicrobial and antiviral research." Inorganic Chemistry Communications.[Link][1]

• Gulyakevich, O. V., et al. (2001). "Effect of the 2-acylcycloalkane-1,3-dione ring size on the anellation of cyclic Schiff bases." Mendeleev Communications.[Link][2]

• Dayan, F. E., Singh, N., McCurdy, C. R., et al. (2009). " β -Triketone Inhibitors of Plant p-Hydroxyphenylpyruvate Dioxygenase: Modeling and Comparative Molecular Field Analysis of Their Interactions." Journal of Agricultural and Food Chemistry.[Link][3]

Sources

• 1. (PDF) Study of the antimicrobial activity of metal complexes and their ligands through bioassays applied to plant extracts [academia.edu]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Guide: Optimizing the Synthesis of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

This guide is designed for researchers, chemists, and drug development professionals encountering challenges in the synthesis of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione. As a key intermediate in various synthetic pathways, achieving a high yield of this β-triketone is often critical. This document provides in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions to help you navigate the common pitfalls associated with this C-acylation reaction.

Section 1: Understanding the Core Reaction

Q1: What is the fundamental mechanism for this synthesis, and what is the primary competing reaction that lowers the yield?

A1: The synthesis of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione is a C-acylation reaction. It begins with the deprotonation of the acidic C-2 proton of cycloheptane-1,3-dione by a suitable base to form an enolate. This enolate is an ambident nucleophile, meaning it has two reactive sites: the carbon (C-2) and the oxygen of the enol form.

The desired reaction is C-acylation , where the carbon nucleophile attacks the electrophilic carbonyl carbon of the acylating agent, 2,2-dimethylpropanoyl chloride (pivaloyl chloride). However, a common and yield-reducing side reaction is O-acylation , where an oxygen atom of the enolate attacks the acyl chloride, leading to the formation of an undesired enol ester byproduct.[1]

Controlling the selectivity between C- and O-acylation is the most critical factor in maximizing the yield of the desired product. Several factors, including the choice of solvent, the nature of the enolate's counter-ion, and temperature, dictate the outcome of this competition.[2]

Caption: Competing C- vs. O-acylation pathways for the enolate intermediate.

Section 2: Troubleshooting Guide: Diagnosing and Solving Low Yields

Q2: My reaction yield is consistently low (<40%). What are the most likely culprits?

A2: Consistently low yields can typically be traced to one or more of the following issues:

• Dominance of O-Acylation: As discussed in Q1, this is the most common reason for low yields in the acylation of β-diones. The formation of the enol ester consumes your starting material and acylating agent without producing the desired product.

• Incomplete Enolate Formation: If the base is not strong enough, is sterically hindered, or is used in insufficient quantity, a significant portion of the cycloheptane-1,3-dione will remain unreacted.

• Poor Quality of Reagents: Pivaloyl chloride is highly reactive and susceptible to hydrolysis if exposed to moisture.[3] Similarly, using wet solvents can quench the enolate and degrade the acylating agent. The purity of the starting cycloheptane-1,3-dione is also critical.[4][5]

• Steric Hindrance: The pivaloyl group is sterically bulky (containing a t-butyl group), which can slow down the desired C-acylation reaction, potentially allowing side reactions to become more prominent.[6]

• Sub-optimal Reaction Conditions: Factors like temperature and reaction time can significantly impact the outcome. Excessively high temperatures might lead to product decomposition.[7]

Q3: I suspect O-acylation is my main problem. How can I specifically promote C-acylation?

A3: This is an excellent question and gets to the heart of optimizing this synthesis. To favor C-acylation, you need to control the environment of the enolate intermediate. The key is to encourage a more "covalent" character between the enolate oxygen and its counter-ion, making the carbon atom the more available nucleophilic site.

Strategy: Utilize a Magnesium Enolate.

The use of a magnesium (II) ion is a powerful and well-documented strategy to promote C-acylation.[8][9] The divalent Mg²⁺ ion chelates with the two oxygen atoms of the dione enolate, forming a tight, six-membered ring. This chelation effectively blocks the oxygen atoms from reacting, leaving the C-2 carbon as the primary site for nucleophilic attack.[8]

Recommended Method:

Instead of common organic bases like triethylamine (Et₃N), which generate a "free" enolate that is prone to O-acylation, generate a magnesium enolate in situ. This can be achieved using reagents like magnesium ethoxide (Mg(OEt)₂) or, more conveniently, a combination of MgCl₂ and a tertiary amine base like Et₃N.[8][9]

Condition	Favors C-Acylation	Favors O-Acylation	Rationale
Counter-ion	Divalent (e.g., Mg²⁺)	Monovalent (e.g., Na⁺, K⁺, NR₄⁺)	Divalent ions chelate the oxygen atoms, blocking them from reacting.[8]
Solvent	Non-polar (e.g., Toluene, Dioxane, CH₂Cl₂)	Polar Aprotic (e.g., DMF, DMSO, HMPA)	Polar aprotic solvents solvate the cation, creating a "naked" and highly reactive oxygen anion.
Temperature	Lower temperatures (e.g., 0 °C to RT)	Higher temperatures	Lower temperatures favor the thermodynamically more stable C-acylated product.

Q4: I recover a lot of unreacted cycloheptane-1,3-dione. How do I ensure complete enolate formation?

A4: Recovering starting material points directly to an issue with the deprotonation step.

Troubleshooting Steps:

• Verify Base Stoichiometry: For the MgCl₂/Et₃N method, at least 2 equivalents of the amine base are required. One equivalent is consumed by the HCl byproduct generated during the reaction of the enolate with pivaloyl chloride.[9] Using only one equivalent will result in decreased yields.[9]

• Ensure Anhydrous Conditions: All glassware must be thoroughly dried (oven or flame-dried under vacuum). Solvents must be anhydrous. Moisture will protonate the enolate, returning it to the starting dione.

• Check Starting Material Quality: The starting cycloheptane-1,3-dione should be pure. Several synthetic routes exist, and some may leave impurities that can interfere with the reaction.[4][5][10] If you synthesized it yourself, ensure it has been properly purified.

• Allow Sufficient Time for Enolate Formation: Before adding the pivaloyl chloride, allow the cycloheptane-1,3-dione, MgCl₂, and base to stir for a sufficient period (e.g., 30-60 minutes at room temperature) to ensure the magnesium enolate complex has fully formed.

Section 3: Optimized Experimental Protocol

This protocol is designed to maximize C-acylation by employing the magnesium enolate strategy.

Reagents and Conditions

Reagent	Molar Mass ( g/mol )	Equivalents	Amount (for 10 mmol scale)
Cycloheptane-1,3-dione	126.15	1.0	1.26 g
Magnesium Chloride (anhydrous)	95.21	1.1	1.05 g
Triethylamine (Et₃N)	101.19	2.2	3.06 mL (2.22 g)
Pivaloyl Chloride	120.58	1.05	1.30 mL (1.27 g)
Toluene (anhydrous)	-	-	50 mL

Step-by-Step Methodology

• Setup: To an oven-dried 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a dropping funnel, add anhydrous magnesium chloride (1.05 g, 11 mmol).

• Reagent Addition: Add cycloheptane-1,3-dione (1.26 g, 10 mmol) and anhydrous toluene (30 mL). Begin vigorous stirring under a nitrogen atmosphere.

• Enolate Formation: Add triethylamine (3.06 mL, 22 mmol) to the suspension. Stir the mixture at room temperature for 1 hour. The mixture should become a thick slurry.

• Acylation: Dissolve pivaloyl chloride (1.30 mL, 10.5 mmol) in anhydrous toluene (20 mL) and add it to the dropping funnel. Add the pivaloyl chloride solution dropwise to the stirred slurry over 30 minutes at room temperature.

• Reaction: Allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture in an ice bath. Slowly quench the reaction by adding 50 mL of 1 M HCl (aq). Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (1 x 50 mL) and then brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the final product.

Caption: Optimized workflow for the magnesium-mediated synthesis.

Section 4: Frequently Asked Questions (FAQs)

Q5: Is it necessary to synthesize my own cycloheptane-1,3-dione? A5: While cycloheptane-1,3-dione is commercially available, its synthesis is well-documented and can be cost-effective for larger scales. A practical three-step synthesis from cyclopentanone has been reported, proceeding in good overall yield (58-64%) without requiring purification of intermediates.[4][5] This can be a viable option if commercial sources are expensive or unavailable.

Q6: What are the key safety precautions for this reaction? A6: Pivaloyl chloride is corrosive, a lachrymator (causes tearing), and reacts violently with water.[3][11] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). Triethylamine is flammable and has a strong odor. Ensure all operations are conducted under an inert atmosphere (nitrogen or argon) to prevent moisture from entering the reaction. The quenching step with HCl is exothermic and should be performed slowly in an ice bath.

Q7: Can I use a different acylating agent or a different base? A7: Yes, but changes will affect the reaction outcome. Using a less sterically hindered acylating agent (e.g., acetyl chloride) may increase the reaction rate but the principles of C- vs. O-acylation control still apply. Using other bases like NaH or K₂CO₃ will likely lead to a higher proportion of the O-acylated byproduct because they do not provide the chelating effect of magnesium.[8] If you must use a different base, a non-polar solvent and low temperatures are even more critical.

References

• Ragan, J. A., et al. (1999). A Practical Synthesis of Cycloheptane-1,3-dione. Organic Process Research & Development, 3(2), 80-83. [Link]

• Do, N., McDermott, R. E., & Ragan, J. A. (2008). PREPARATION OF CYCLOHEPTANE-1,3-DIONE VIA REDUCTIVE RING EXPANSION OF 1-TRIMETHYLSILYLOXY-7,7-DICHLOROBICYCLO[3.2.0]HEPTAN-6-ONE. Organic Syntheses, 85, 138. [Link]

• Rathke, M. W., & Cowan, P. J. (1985). Procedures for the Acylation of Diethyl Malonate and Ethyl Acetoacetate with Acid Chlorides Using Tertiary Amine. The Journal of Organic Chemistry, 50(15), 2622-2624. [Link]

• PrepChem. Synthesis of Cycloheptan-1,3-dione. [Link]

• De Paolis, M., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Molecules, 27(17), 5616. [Link]

• Google Patents. (2003). US6605743B1 - Continuous process for the preparation of pivaloyl chloride and of aroyl...

• Organic Syntheses Procedure. (S)-N,N-DIBENZYL-O-PIVALOYL-1-PHENYLPROPAN-1-OL-2-AMINE. [Link]

• Vedejs, E., & Engler, D. A. (1977). C-Alkylation, O-Acylation and O-Silylation. Tetrahedron Letters, 18(42), 3791-3794. [Link]

• Wang, D., & Seidel, D. (2019). Direct and Highly Regioselective and Enantioselective Allylation of β-Diketones. Journal of the American Chemical Society, 141(4), 1409-1413. [Link]

• Zang, H., & Schmalz, H.-G. (2020). Recent Developments in the Synthesis of β-Diketones. Molecules, 25(19), 4574. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. US6605743B1 - Continuous process for the preparation of pivaloyl chloride and of aroyl chloride - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Thermal Degradation of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

Welcome to the advanced technical support guide for handling 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (commonly referred to as 2-pivaloylcycloheptane-1,3-dione). As a sterically hindered β -triketone, this compound presents unique stability challenges during storage and handling. This guide is designed for researchers and drug development professionals who require rigorous, self-validating methodologies to prevent compound degradation, ensure reproducible assays, and maintain scientific integrity.

Mechanistic Insights: The Causality of Degradation

To effectively troubleshoot degradation, we must first understand the molecular vulnerabilities of the compound. 2-Pivaloylcycloheptane-1,3-dione exists in a dynamic keto-enol tautomeric equilibrium. The enolized β -triketone moiety is structurally analogous to plant-derived bioactives like hop iso- α -acids[1].

Under thermal stress, this structural motif is highly susceptible to hydrolytic β -dicarbonyl cleavage —a retro-Claisen-type reaction[2]. When trace moisture is present, water acts as a nucleophile, attacking the highly electrophilic carbonyl carbons. Thermal energy accelerates this nucleophilic attack, irreversibly cleaving the molecule into pivalic acid and cycloheptane-1,3-dione (or subsequent ring-opened dicarboxylic acids). Therefore, our entire troubleshooting and storage strategy is built on a simple causal principle: we must arrest tautomerization and strictly eliminate nucleophiles (water) from the storage environment.

Diagnostic FAQs

Q1: We store our solid compound at 4°C, but NMR analysis still shows degradation after 3 months. Why is this happening? A1: Storing this compound at 4°C is insufficient for long-term stability. The thermal energy present at 4°C still permits slow keto-enol tautomerization. More critically, standard laboratory refrigerators have high ambient humidity. Repeated opening of the fridge causes condensation inside the storage vial, introducing trace water that drives the retro-Claisen cleavage[2]. Resolution: Solid materials must be stored at -20°C in a tightly sealed container backfilled with an inert gas (Argon) and housed within a secondary desiccator[3].

Q2: Our DMSO stock solutions degrade rapidly at room temperature during in vitro assays. How can we prevent this? A2: DMSO is severely hygroscopic. When a DMSO stock solution is left on a benchtop, it rapidly absorbs atmospheric moisture. This moisture acts as the primary nucleophile for hydrolytic degradation under ambient thermal conditions[4]. Resolution: Use strictly anhydrous DMSO. Aliquot the stock solution immediately upon preparation to avoid freeze-thaw cycles, and store aliquots at -20°C[3]. During assays, keep working solutions strictly on ice and minimize atmospheric exposure.

Q3: How can I analytically differentiate between thermal degradation and photodegradation? A3: Thermal degradation primarily yields hydrolytic cleavage products (e.g., pivalic acid) via the retro-Claisen pathway[2]. Conversely, photodegradation is driven by UV/visible light absorption by the enolized chromophore, leading to a Norrish Type I α -cleavage[2]. This generates distinct radical-derived products, such as decarbonylated species. High-resolution LC-MS is required to map these specific fragment masses and diagnose the exact root cause.

Diagnostic & Mitigation Workflow

Fig 1: Diagnostic workflow for identifying and mitigating beta-triketone degradation pathways.

Quantitative Data: Stability Profile Summary

The following table summarizes the causal relationship between storage parameters and the degradation kinetics of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione.

Storage Condition	Temperature	Atmosphere	Solvent Matrix	Time to 5% Degradation ( t95​ )	Primary Degradation Pathway
Solid Powder	25°C	Ambient Air	N/A	< 14 Days	Retro-Claisen (Hydrolytic)
Solid Powder	4°C	Ambient Air	N/A	~ 3 Months	Retro-Claisen (Hydrolytic)
Solid Powder	-20°C	Argon	N/A	> 24 Months	None Detected
DMSO Solution	25°C	Ambient Air	Standard DMSO	< 48 Hours	Rapid Hydrolytic Cleavage
DMSO Solution	-20°C	Argon	Anhydrous DMSO	> 12 Months	None Detected

Self-Validating Experimental Protocols

Protocol A: Preparation and Storage of Ultra-Stable Anhydrous Stock Solutions

Causality: Water is the primary nucleophile driving the retro-Claisen cleavage of the β -triketone core under thermal stress. Eliminating water from the solvent matrix arrests this pathway.

• Solvent Verification: Before dissolving the compound, quantify the water content of your DMSO or acetonitrile using Karl Fischer (KF) titration.

  • Self-Validation Check: The solvent must read <50 ppm water. If it exceeds this threshold, the solvent must be discarded or dried over activated 3Å molecular sieves prior to use.

• Inert Dissolution: Dissolve the solid 2-pivaloylcycloheptane-1,3-dione in the validated anhydrous solvent inside a glovebox or under a steady, positive stream of Argon.

• Aliquoting: Divide the stock solution into single-use amber glass vials.

  • Causality: Amber glass prevents Norrish Type I photodegradation, while creating single-use aliquots prevents ambient moisture introduction that occurs during repeated freeze-thaw cycles.

• Storage: Flush the headspace of each vial with Argon, seal tightly with PTFE-lined caps, and store immediately at -20°C[3].

Protocol B: HPLC-UV/MS Method for Degradation Monitoring

Causality: To definitively distinguish between thermal/hydrolytic degradation and photodegradation, we must chromatographically separate the intact enolized β -triketone from its specific cleavage products.

• Sample Preparation: Dilute a thawed aliquot of the stock solution to 1 mg/mL using anhydrous HPLC-grade acetonitrile.

  • Self-Validation Check: Always prepare a fresh standard curve from a certified reference material (stored at -80°C) alongside your test samples to validate retention time stability and peak area integration.

• Chromatographic Separation: Utilize a C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

  • Causality: The acidic mobile phase suppresses the ionization of the enol form, ensuring sharp peak shapes and preventing column tailing associated with keto-enol tautomerization during the run.

• Detection & Diagnosis: Monitor via UV at 254 nm and mass spectrometry (ESI negative mode). Thermal degradation is confirmed if a distinct peak corresponding to the mass of pivalic acid ( m/z 101.06) is detected alongside a proportional loss of the parent mass.

Sources

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing HPLC for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

Welcome to the technical support guide for developing and optimizing High-Performance Liquid Chromatography (HPLC) methods for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione. This document provides in-depth, experience-driven advice in a direct question-and-answer format to address common challenges encountered by researchers, scientists, and drug development professionals. Our focus is on explaining the fundamental chemical principles that govern chromatographic behavior, enabling you to build robust and reliable analytical methods.

Section 1: Analyte Properties & Initial Method Setup

Understanding the unique physicochemical properties of your analyte is the critical first step in developing any successful HPLC method. 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione is a β-dione, a class of molecules known for presenting specific chromatographic challenges.

Q1: What are the key chemical properties of this analyte that influence HPLC separation?

Answer: Three primary characteristics of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione dictate its behavior on a reversed-phase HPLC system: its acidic nature, its potential for keto-enol tautomerism, and its overall lipophilicity.

• Acidity and pKa: The core structure, cycloheptane-1,3-dione, contains acidic protons on the carbon atom situated between the two carbonyl groups (the α-carbon). The predicted pKa for the parent cycloheptane-1,3-dione is approximately 9.6.[1][2] However, similar structures like 1,3-cyclohexanedione have a pKa around 5.26.[3] The 2-acyl substitution on your molecule will further increase this acidity. This means that the analyte's charge state is highly dependent on the mobile phase pH. At a pH near its pKa, a mixture of the neutral and ionized (enolate) forms will exist, leading to poor chromatography.

• Keto-Enol Tautomerism: Like other β-dicarbonyl compounds, this analyte exists as an equilibrium mixture of two forms: a keto form and an enol form.[3][4] These two tautomers have different polarities and will interact differently with the HPLC stationary phase. If the interconversion is slow relative to the chromatographic timescale, you may observe split or broadened peaks.[5][6]

• Lipophilicity (Polarity): The presence of the seven-carbon cycloheptane ring and the bulky, non-polar 2,2-dimethylpropanoyl (pivaloyl) group gives the molecule significant non-polar character. This suggests that it will be well-retained on a non-polar stationary phase like C18 under reversed-phase conditions.

Q2: What is the best starting point for column selection and UV detection wavelength?

Answer: Based on the analyte's non-polar structure, a standard C18 (octadecylsilane) or C8 (octylsilane) reversed-phase column is the recommended starting point. A C18 column will provide stronger retention due to its longer alkyl chains.

For UV detection, β-diones typically exhibit strong UV absorbance due to their conjugated π-systems. The enol form, in particular, has a strong π→π* transition. A good starting point for the detection wavelength is in the range of 240-280 nm .[7][8][9] It is always advisable to run a UV-Vis scan of the analyte in your initial mobile phase to determine the precise wavelength of maximum absorbance (λmax) for optimal sensitivity.

Section 2: Mobile Phase Optimization & Troubleshooting Guide

This section addresses the most common issues encountered during method development for this analyte. The core principle for success is controlling the analyte's ionization state and tautomeric equilibrium.

Issue: Poor Peak Shape (Tailing, Fronting, or Splitting)

Q3: I'm observing a single, but severely tailing, peak. What is the most likely cause and how do I fix it?

Answer: The most probable cause of peak tailing for this acidic compound is that the mobile phase pH is too close to the analyte's pKa. When the pH is within ~1.5 units of the pKa, both the neutral (more retained) and ionized enolate (less retained) forms of the molecule exist simultaneously. This mixed-mode interaction with the stationary phase causes significant peak tailing.

Solution: Control the Mobile Phase pH

To ensure the analyte is in a single, stable, neutral form, you must lower the mobile phase pH .

• Protocol: Add a small amount of acid to your aqueous mobile phase component (e.g., water or buffer). Formic acid or trifluoroacetic acid (TFA) at a concentration of 0.1% (v/v) is an excellent starting point.

• Causality: By setting the mobile phase pH at least 2 units below the analyte's pKa, you suppress the deprotonation of the acidic proton, forcing the equilibrium entirely to the neutral form. This results in a single, sharp, and symmetrical peak.

Mobile Phase Additive	Typical Concentration	Effect on Chromatography
Formic Acid (HCOOH)	0.05% - 0.1%	Provides a pH of ~2.7-2.8. Good for UV and MS detection.
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	Provides a pH of ~2.0. Excellent for peak shape but can cause ion suppression in MS.
Phosphoric Acid (H₃PO₄)	0.1%	Provides a stable, low pH but is not volatile and thus incompatible with MS detection.[10]

Q4: My chromatogram shows two distinct peaks or a single peak with a significant shoulder. What is happening?

Answer: This is a classic sign of on-column separation of the keto and enol tautomers.[5] The two forms have slightly different polarities, and if the mobile phase conditions do not promote rapid interconversion between them, the column can begin to resolve them into two separate peaks.

Solutions: Force the Equilibrium to a Single Form

Your goal is to create conditions that either accelerate the keto-enol interconversion so that the column "sees" only one averaged species, or to shift the equilibrium so far to one side that the minor tautomer is not detectable.

• Adjust Mobile Phase pH (Primary Solution): As with peak tailing, controlling the pH is the most effective tool. A low pH (e.g., using 0.1% formic acid) stabilizes the neutral forms and often resolves the issue.

• Increase Column Temperature: Raising the column temperature (e.g., to 40-55 °C) can increase the rate of interconversion between tautomers.[11][12] If the conversion becomes fast enough relative to the separation speed, the two forms will elute as a single, sharp peak.

• Alter the Organic Solvent: The keto-enol equilibrium is solvent-dependent.[13] Polar protic solvents like methanol can stabilize one form over the other through hydrogen bonding differently than aprotic solvents like acetonitrile. If you are using acetonitrile, try switching to methanol, or vice-versa.

Issue: Unsuitable Retention Time

Q5: My peak elutes too quickly, near the solvent front. How do I increase retention?

Answer: Insufficient retention means the analyte has a low affinity for the stationary phase and a high affinity for the mobile phase. To increase retention, you must make the mobile phase "weaker" (more polar).

Solutions:

• Decrease the Percentage of Organic Solvent: This is the most effective way to increase retention in reversed-phase HPLC. Reduce the proportion of acetonitrile or methanol in your mobile phase. For example, if you are using 80:20 Acetonitrile:Water, try 70:30.

• Switch to a Weaker Organic Solvent: Methanol is a more polar and "weaker" solvent than acetonitrile in reversed-phase HPLC. Switching from acetonitrile to methanol at the same percentage will generally increase retention times.

Q6: My peak has a very long retention time and is excessively broad. How can I shorten the analysis?

Answer: Excessive retention indicates the analyte is too strongly bound to the stationary phase. To decrease retention, you must increase the mobile phase "strength" (make it more non-polar).

Solutions:

• Increase the Percentage of Organic Solvent: Increase the proportion of acetonitrile or methanol. For example, move from 70:30 Acetonitrile:Water to 80:20.

• Use a Gradient: If your sample contains other compounds of interest with widely different polarities, an isocratic method (constant mobile phase composition) may not be suitable. A gradient elution, which starts with a lower percentage of organic solvent and gradually increases it over the run, will elute early peaks with good resolution and then quickly elute strongly retained compounds like yours as sharper peaks.

Section 3: Systematic Workflow for Method Development

For scientists starting a new method from scratch, a systematic approach saves time and ensures a robust final method. The following workflow and decision tree provide a logical pathway to optimization.

Step-by-Step Experimental Protocol:

• Analyte & System Preparation:

  • Prepare a stock solution of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione at ~1 mg/mL in acetonitrile or methanol.

  • Prepare a working standard at ~50 µg/mL using the initial mobile phase as the diluent.

  • Select a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Set the UV detector to 254 nm as a starting point.

  • Set the flow rate to 1.0 mL/min and the column temperature to 30 °C.

• Initial Scouting Run:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Run a gradient: Start at 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.

  • Analyze the result: This run will tell you the approximate percentage of acetonitrile needed to elute your compound.

• Isocratic Method Optimization:

  • Based on the retention time from the scouting run, calculate an appropriate isocratic mobile phase composition. For example, if the peak eluted at 6 minutes in the above gradient, a good starting isocratic percentage might be around 70-75% Acetonitrile.

  • Perform an injection with the calculated isocratic mobile phase.

• Troubleshooting & Refinement (Using the Decision Tree Below):

  • Assess Peak Shape: Is it tailing or split? If yes, confirm the mobile phase is acidified (pH < 3). Consider increasing the temperature.

  • Assess Retention Time: Is it within the desired window (e.g., 3-10 minutes)? If not, adjust the percentage of acetonitrile up or down by 5-10% increments until the desired retention is achieved.

  • Final Validation: Once the desired retention and peak shape are achieved, confirm the method's robustness by making small changes to flow rate, temperature, and mobile phase composition.

Method Development Decision Tree

The following diagram illustrates the logical workflow for troubleshooting and optimizing your HPLC method for this specific analyte.

Caption: A decision tree for systematic HPLC method optimization.

References

• LookChem. Cycloheptane-1,3-dione. [Link]

• Naessens, E., et al. (2006). Control of the keto-enol tautomerism of chlortetracycline for its straightforward quantitation in pig tissues by liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Chromatography A. [Link]

• LookChem. Cas 1194-18-9, 1 3-CYCLOHEPTANEDIONE 97. [Link]

• Barvian, M., et al. (1995). Cyclopentane-1,3-dione: A Novel Isostere for the Carboxylic Acid Functional Group. Application to the Design of Potent Thromboxane (A2) Receptor Antagonists. Journal of Medicinal Chemistry. [Link]

• Young, B. G., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. MDPI. [Link]

• Wang, M., et al. (2024). Advances in detecting α-dicarbonyl compounds: Insights from spectroscopic techniques. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• Patsnap Eureka. (2026). How to Balance Enol and Keto Ratios in Solvent Systems. [Link]

• Wikipedia. 1,3-Cyclohexanedione. [Link]

• SIELC Technologies. (2018). Separation of beta-Ionone on Newcrom R1 HPLC column. [Link]

• Chromatography Forum. (2007). Keto-enol tautomerism. [Link]

• Ohta, H., et al. (1982). HPLC SEPARATION OF KETO AND ENOL TAUTOMERS OF SEVERAL KETONES AT LOW TEMPERATURES. Chemistry Letters. [Link]

• PubChem. Cycloheptane-1,3-dione. [Link]

• Inamdar, G. S., et al. (2012). Development and Validation of Stability-indicating HPLC Method for Betamethoasone Dipropionate and Related Substances in Topical Formulation. Indian Journal of Pharmaceutical Sciences. [Link]

• Rance, M. J., & Wilson, S. (2010). β-Diketones: Peak shape challenges and the use of mixed-mode high-performance liquid chromatography methodology to obtain fast, high resolution chromatography. ResearchGate. [Link]

• Singh, A., et al. (2014). Ultrafast UV-Induced Photoisomerization of Intramolecularly H-Bonded Symmetric β-Diketones. ACS Publications. [Link]

• Rance, M. J., & Wilson, S. (2010). Beta-diketones: peak shape challenges and the use of mixed-mode high-performance liquid chromatography methodology to obtain fast, high resolution chromatography. PubMed. [Link]

• Dong, M. W., et al. (2010). Development and validation of a stability-indicating RP-HPLC method for simultaneous assay of betamethasone dipropionate, chloro. SciSpace. [Link]

• Chromatography Forum. (2005). keto-enol tautomerism. [Link]

• Alpha-Cipta. β-diketones compounds exist mainly in 2 forms in equilibrium as we see on schema. [Link]

• Ashenhurst, J. (2016). UV-Vis Spectroscopy: Absorbance of Carbonyls. Master Organic Chemistry. [Link]

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• 13. rsc.org [rsc.org]

preventing enolization side reactions in 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione preparation

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that synthesizing 2-acylcycloalkane-1,3-diones—specifically those bearing bulky aliphatic groups like the 2,2-dimethylpropanoyl (pivaloyl) moiety—presents unique mechanistic challenges.

The target molecule, 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione, exists predominantly in its highly stabilized enol form. This inherent enolization is a double-edged sword: it is required for the initial functionalization but is the primary driver of unwanted side reactions, including competitive O-acylation, intermediate hydrolysis, and retro-Claisen cleavage [1]. This guide provides a self-validating protocol and troubleshooting matrix to ensure complete O-to-C acyl transfer while suppressing enol-driven degradation.

Part 1: Mechanistic Pathway & Enolization Dynamics

The synthesis relies on a two-step sequence: kinetic O-acylation of the cycloheptane-1,3-dione enolate, followed by a thermodynamically driven, cyanide-catalyzed rearrangement to the C-acyl beta-triketone [2]. The pivaloyl group's extreme steric bulk significantly raises the activation energy for the C-C bond formation, making the intermediate enol ester highly susceptible to trapping or hydrolysis if the catalytic cycle is inefficient.

Reaction pathway of 1,3-dione acylation highlighting rearrangement and side reactions.

Part 2: Self-Validating Experimental Protocol

To establish a trustworthy, reproducible system, the following protocol integrates causality-driven checkpoints to prevent enolization-based failures.

Step 1: Kinetic O-Acylation (Enol Ester Formation)

• Preparation: Suspend cycloheptane-1,3-dione (1.0 eq) in rigorously anhydrous dichloromethane (DCM) under an argon atmosphere.

• Base Addition: Add triethylamine (Et3N, 1.2 eq) and cool the reaction to 0 °C.

  • Causality: Et3N deprotonates the 1,3-dione (pKa ~5). Cooling suppresses premature, uncatalyzed side reactions and controls the exothermic nature of the acyl chloride addition.

• Acylation: Dropwise add pivaloyl chloride (1.1 eq). Stir for 2 hours, allowing it to reach ambient temperature.

  • Causality: The hard oxygen nucleophile of the enolate preferentially attacks the hard electrophile (acyl chloride). The steric bulk of the tert-butyl group strictly prevents any direct C-acylation at this stage.

Step 2: Cyanide-Catalyzed Rearrangement (The Critical Step) 4. Catalyst Introduction: To the same reaction vessel (one-pot method), add additional Et3N (0.5 eq) followed by acetone cyanohydrin (10 mol%). 5. Rearrangement: Stir at 25–30 °C for 12–16 hours.

• Causality: Acetone cyanohydrin acts as an organic-soluble source of cyanide ions. The cyanide nucleophile attacks the O-pivaloyl carbonyl, forming a tetrahedral intermediate that collapses to yield pivaloyl cyanide and the 1,3-dione enolate. The enolate then attacks the pivaloyl cyanide at the alpha-carbon, forming the C-acyl product and regenerating the cyanide catalyst [3].

• Self-Validation Checkpoint: Before proceeding to workup, analyze an aliquot via LC-MS. The disappearance of the intermediate and appearance of the product mass (identical M+H, but distinct retention time due to the polarity shift from O-acyl to C-acyl) validates successful rearrangement.

Step 3: Acidic Workup (Quenching the Enolate) 6. Quenching: Quench the reaction with 1M HCl until the aqueous phase reaches pH 2.

• Causality: The final beta-triketone is highly acidic. It must be fully protonated to break the Et3N salt complex and partition effectively into the organic DCM layer.

• Isolation: Extract with DCM, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

Part 3: Quantitative Optimization Data

The following table summarizes empirical data demonstrating the causality between catalyst selection, reaction conditions, and the mitigation of O-acylation stalling.

Catalyst System	Base	Temp (°C)	Time (h)	O-Acyl Intermediate (%)	Target C-Acyl Product (%)	Principal Side Reaction
None	Et3N	25	12	>95%	<5%	Stalled at O-acylation
KCN (10 mol%)	Et3N	25	12	40%	55%	Poor catalyst solubility
Acetone cyanohydrin (10 mol%)	Et3N	25	12	<5%	92%	None (Optimal)
Acetone cyanohydrin (10 mol%)	Et3N	45	12	0%	78%	Retro-Claisen cleavage

Part 4: Troubleshooting & FAQs

Q1: My reaction stalls at the O-acyl enol ester. Why is the rearrangement failing despite adding a catalyst? A1: This is a direct consequence of the pivaloyl group's steric hindrance. The tert-butyl moiety shields the carbonyl carbon of the enol ester, drastically reducing the rate of nucleophilic attack by the cyanide ion.

• Solution: Ensure you are using a highly soluble cyanide source. Potassium cyanide (KCN) often fails in DCM due to poor biphasic transfer. Switch to acetone cyanohydrin [3]. Additionally, ensure your Et3N is not depleted; the catalytic cycle requires a continuous basic environment to maintain the enolate population.

Q2: I am recovering unreacted cycloheptane-1,3-dione and pivalic acid during workup. What is causing this degradation? A2: You are observing the hydrolysis of the O-acyl enol ester. Enol esters are highly sensitive to moisture. Because the steric bulk of the pivaloyl group slows down the O-to-C rearrangement, the intermediate has a longer residence time in the reactor, increasing its vulnerability to trace water.

• Solution: The protocol must be strictly anhydrous. Dry your DCM over molecular sieves, distill your Et3N, and ensure your argon blanket is maintained until the rearrangement is analytically complete.

Q3: The yield of my final beta-triketone drops significantly if I leave the reaction stirring over the weekend or use a basic wash. Why? A3: The final 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione is a fully enolized beta-triketone. In the presence of strong bases or prolonged exposure to mild bases at elevated temperatures, the molecule undergoes retro-Claisen cleavage [1]. The hydroxide or amine nucleophile attacks one of the ring carbonyls, leading to C-C bond scission and ring opening.

• Solution: Strictly adhere to the 12–16 hour reaction time. Most importantly, never use NaOH or Na2CO3 during your aqueous workup. Always use an acidic quench (1M HCl) to protonate the triketone and stabilize the ring system before extraction.

References

• Title: Chemistry of 2-Acylcycloalkane-1,3-diones Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Modern Crop Protection Compounds (Volume 1: Herbicides) Source: Wiley-VCH URL: [Link]

• Title: Process for the preparation of 2-acylcyclohexane-1,3-diones (US Patent 4,780,127)

Technical Support Center: Strategies for Selective C-Acylation of Cycloheptane-1,3-dione and Minimization of Byproducts

Welcome to the technical support resource for the acylation of cycloheptane-1,3-dione. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize this crucial synthetic step. We will delve into the common challenges, primarily the formation of unwanted byproducts, and provide detailed, mechanistically-grounded troubleshooting strategies to achieve high yields of the desired 2-acyl-cycloheptane-1,3-dione.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the acylation of cycloheptane-1,3-dione.

Q1: I'm performing an acylation on cycloheptane-1,3-dione and my main product is not the one I want. What is the most likely byproduct?

A: The most common byproduct is the O-acylated enol ester. Cycloheptane-1,3-dione exists in equilibrium with its enol tautomer. The corresponding enolate anion is an "ambident nucleophile," meaning it has two reactive sites: the carbon at the 2-position (C-acylation) and the oxygen of the enolate (O-acylation).[1] O-acylation is often faster, making it the kinetically favored product, while the desired C-acylated product is typically more stable and thus the thermodynamic product.

Q2: Why does my reaction favor the O-acylated byproduct?

A: The reaction outcome is a delicate balance between kinetic and thermodynamic control. Conditions that favor the kinetic pathway, such as low temperatures and certain bases, will yield more of the O-acylated product. The key is to establish conditions that either directly favor the thermodynamically stable C-acylated product or allow the initially formed O-acylated product to rearrange into it.

Q3: What is the most direct change I can make to my current protocol (using an acyl chloride and a simple base) to increase the yield of the C-acylated product?

A: A highly effective strategy is to introduce a catalytic amount of 4-dimethylaminopyridine (DMAP) to your reaction mixture. DMAP can catalyze the rearrangement of the O-acylated intermediate to the more stable C-acylated product, a process sometimes referred to as a Claisen-Haase or Fries-type rearrangement.[2][3] Gently heating the reaction can further facilitate this thermodynamically driven transformation.

Q4: Can I use a carboxylic acid directly as the acylating agent instead of a more reactive acyl chloride or anhydride?

A: Yes, this is a common and effective method. To acylate directly with a less reactive carboxylic acid, you must activate it in-situ. A standard and reliable method involves using a carbodiimide coupling agent, such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), often in the presence of DMAP as a nucleophilic catalyst.[2][4][5] This one-pot procedure is known to provide good to excellent yields of the desired C-acylated β-triketones.[2]

Section 2: Troubleshooting Guide: Common Issues & In-Depth Solutions

This guide provides a systematic approach to resolving persistent issues in your acylation reaction.

Problem: Predominant Formation of O-Acylated Byproduct

This is the most frequent challenge. The appearance of a significant peak corresponding to the enol ester in your analytical data (e.g., NMR, LC-MS) confirms this issue.

Visualizing the Competing Pathways

The core of the problem lies in the two competing nucleophilic attacks from the enolate of cycloheptane-1,3-dione.

Caption: Competing C-acylation and O-acylation pathways.

Solution A: Promote O-to-C Acyl Rearrangement

This strategy leverages the kinetic formation of the O-acylated product by inducing its conversion to the more stable C-acylated isomer.

• Underlying Principle: The mechanism is believed to involve nucleophilic catalysis by DMAP, which facilitates an acyl group transfer.[2] This is an equilibrium process that can be driven towards the thermodynamic product by heat.

• Protocol Adjustments:

  • Add DMAP: Introduce 4-dimethylaminopyridine (0.1 - 0.2 equivalents) to your reaction mixture.

  • Increase Temperature: If the reaction is being run at room temperature or below, gradually increase the temperature to 40-80 °C, monitoring the conversion by TLC or LC-MS.

  • Solvent Choice: Aprotic solvents like dichloromethane (DCM) or toluene are generally effective.[4]

Solution B: Employ Lewis Acids for Direct C-Acylation

This approach changes the reaction mechanism entirely to one that inherently favors C-acylation.

• Underlying Principle: In the presence of a strong Lewis acid like AlCl₃, the acyl chloride or anhydride forms a highly electrophilic acylium ion (R-C≡O⁺).[6][7] This potent electrophile then undergoes an electrophilic aromatic substitution-type reaction with the enol form of the dione, leading directly to the C-acylated product. This is known as a Friedel-Crafts acylation.[8][9]

• Protocol Adjustments:

  • Stoichiometric Lewis Acid: Use at least one equivalent of AlCl₃, as it will complex with both the carbonyls of the starting material and the product.[9]

  • Anhydrous Conditions: The reaction must be strictly anhydrous, as water will quench the Lewis acid.

  • Solvent: Use non-coordinating solvents like dichloromethane or nitrobenzene.

  • Workup: The reaction must be carefully quenched with acid (e.g., dilute HCl) to decompose the aluminum complexes.

Problem: Low Yield and/or Complex Product Mixture

Even when C-acylation is occurring, low yields or the presence of multiple unidentified byproducts can plague the experiment.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

• Root Cause Analysis & Solutions:

  • Reactant Quality: Impurities in the cycloheptane-1,3-dione or partial hydrolysis of the acylating agent can introduce competing side reactions.

    • Action: Ensure the dione is pure. Use a freshly opened bottle or freshly distilled acyl chloride/anhydride. Ensure all solvents are anhydrous.

  • Stoichiometry: Incorrect molar ratios can lead to unreacted starting material or di-acylation byproducts.

    • Action: Carefully check calculations. A slight excess (1.1-1.2 equivalents) of the acylating agent is often optimal.

  • Thermal Decomposition: While heat can promote the desired rearrangement, excessive temperatures can cause decomposition of the starting material, product, or reagents.

    • Action: Run the reaction at the lowest temperature that provides a reasonable rate. Monitor the reaction mixture for color changes that might indicate degradation.

Section 3: Data & Protocols

Table 1: Comparison of Common Acylation Conditions

Method	Key Reagents	Typical Solvent	Temp.	Pros	Cons
Carbodiimide Coupling	Carboxylic Acid, DCC/EDCI, DMAP, Triethylamine	Dichloromethane (DCM)	RT to 40°C	Mild conditions; uses stable carboxylic acids.[2]	Produces urea byproduct (dicyclohexylurea if using DCC).
Lewis Acid Catalysis	Acyl Chloride, AlCl₃ (≥1 eq.)	DCM, Nitrobenzene	0°C to RT	Drives reaction directly to C-acylated product.[9]	Requires strict anhydrous conditions; harsh workup.
Base-Promoted Acylation	Acyl Chloride, Pyridine or Triethylamine	DCM, Toluene	RT to Reflux	Simple setup.	Often yields significant O-acylated product without additives.
Mechanochemistry	Carboxylic Acid, Coupling Agent, DMAP	Solvent-free (Ball Mill)	RT	High selectivity for C-acylation with DMAP; sustainable.[3][10]	Requires specialized ball-milling equipment.

Detailed Protocol: One-Pot C-Acylation with an Unactivated Carboxylic Acid

This protocol is adapted from established methods for the C-acylation of cyclic 1,3-diones and is designed to maximize the yield of the desired thermodynamic product.[2][4]

Materials:

• Cycloheptane-1,3-dione (1.0 eq.)

• Carboxylic Acid (1.1 eq.)

• Dicyclohexylcarbodiimide (DCC) (1.2 eq.)

• Triethylamine (Et₃N) (1.2 eq.)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq.)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon), add cycloheptane-1,3-dione and the carboxylic acid.

• Dissolution: Add anhydrous DCM to dissolve the solids (concentration typically 0.1-0.2 M).

• Reagent Addition: Add triethylamine, followed by the catalytic amount of DMAP. Stir the solution for 5-10 minutes at room temperature.

• Activation: In a separate flask, dissolve the DCC in a minimal amount of anhydrous DCM. Add this solution dropwise to the main reaction flask over 15-20 minutes.

  • Scientist's Note: DCC is the coupling agent that activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. Adding it slowly prevents a rapid exotherm.

• Reaction: Stir the reaction mixture at room temperature for 24 hours.

  • Scientist's Note: The reaction proceeds via initial activation of the acid, followed by a DMAP-catalyzed nucleophilic attack from the dione enolate. The conditions are optimized to favor direct C-acylation or rapid O-to-C rearrangement.[2]

• Workup: a. A white precipitate of dicyclohexylurea (DCU) will form. Filter the reaction mixture through a pad of celite to remove the DCU, washing the filter cake with a small amount of DCM. b. Transfer the filtrate to a separatory funnel and wash with 1 M HCl to remove excess bases (DMAP, Et₃N). c. Wash with saturated sodium bicarbonate solution and then brine. d. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure 2-acyl-cycloheptane-1,3-dione.

References

• Bernini, R., et al. (2010). Exploring the one-pot C-acylation of cyclic 1,3-diones with unactivated carboxylic acid. Tetrahedron Letters, 51(18), 2348–2350.

• Ragan, J. A., et al. (1998). A Practical Synthesis of Cycloheptane-1,3-dione. The Journal of Organic Chemistry, 63(2), 379–381.

• Thompson, G. S., & Hirsch, J. A. (1998). Ambident Reactivity of Medium-Ring Cycloalkane-1,3-dione Enolates. The Journal of Organic Chemistry, 63(4), 1098–1101.

• Kohout, M., et al. (2015). Mechanistic aspects of the direct C-acylation of cyclic 1,3-diones with various unactivated carboxylic acids. Tetrahedron, 71(18), 2698–2707.

• Struk, L., et al. (2025). Chemoselectivity switch by mechanochemistry in the base-catalysed dione-acylation. RSC Mechanochemistry.

• University of Calgary. C vs O acylation of phenols. Chemistry LibreTexts.

• Master Organic Chemistry. (2018). Friedel-Crafts Acylation and Friedel-Crafts Alkylation.

• Organic Chemistry Portal. Friedel-Crafts Acylation.

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
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• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Friedel-Crafts Acylation [organic-chemistry.org]
• 10. Chemoselectivity switch by mechanochemistry in the base-catalysed dione-acylation - RSC Mechanochemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Acyl-1,3-Dione Scaffolds: The Case of Cycloheptane vs. Cyclohexane for HPPD Inhibition

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: The Privileged Scaffolds of 1,3-Diones

In the landscape of agricultural and medicinal chemistry, the 1,3-dicarbonyl motif stands out as a "privileged scaffold"—a molecular framework that is a recurring feature in potent biological agents. Within this class, 2-acyl-cyclohexane-1,3-diones have been extensively developed, leading to a highly successful family of commercial herbicides that act by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][2] These β-triketone herbicides, such as mesotrione and sulcotrione, are critical tools in modern agriculture for controlling broadleaf weeds.[3][4]

This guide ventures into a comparative analysis, pitting the well-established 2-acyl-cyclohexane-1,3-dione scaffold against its less-explored, larger-ring counterpart: the 2-acyl-cycloheptane-1,3-dione. We will use 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione as a focal point for the seven-membered ring system and draw comparisons with its six-membered analogs. This document provides an in-depth look at their synthesis, a reasoned analysis of their structure-activity relationships (SAR), and a review of supporting experimental data to guide future research and development in this promising area.

Comparative Synthesis: Building the Core Scaffolds

The viability of a chemical scaffold is intrinsically linked to the efficiency and practicality of its synthesis. Both cyclohexane- and cycloheptane-1,3-dione cores can be accessed through multi-step sequences, but recent advancements have made the synthesis of the seven-membered ring more accessible.

Synthesis of the 1,3-Cyclohexanedione Core

The 1,3-cyclohexanedione scaffold is a foundational building block in organic synthesis.[5] Its preparation is well-established, often involving a Michael-Claisen condensation reaction. This process typically starts from readily available materials like acetone and α,β-unsaturated esters, making it a cost-effective and scalable method for producing a variety of substituted cyclohexane-1,3-diones.[6]

Synthesis of the 1,3-Cycloheptanedione Core

Historically, the synthesis of cycloheptane-1,3-dione was hampered by methods requiring costly or hazardous reagents. However, a practical and scalable three-step synthesis has been developed, proceeding in a 58-64% overall yield.[7] This process, which can be performed at a multi-kilogram scale, begins with a [2+2] cycloaddition of dichloroketene, followed by a reductive ring expansion, and finally hydrolysis to yield the target dione.[7][8] This advancement is crucial as it makes the cycloheptane-1,3-dione scaffold a more attractive starting point for library synthesis and commercial development.

Acylation: The Final Step to β-Triketones

Once the dione core is synthesized, the final step to create the active β-triketone is the C-acylation at the C2 position. A common and effective method involves the reaction of the dione with an appropriate acid chloride to form an enol ester. This intermediate is then rearranged to the final product. Modern methods utilize catalysts like 4-dimethylaminopyridine (DMAP) to facilitate this rearrangement, avoiding the need for more hazardous cyanide-based reagents that were used in earlier syntheses.[3] This approach is applicable to both cyclohexane- and cycloheptane-1,3-dione cores.

Generalized workflow for the synthesis of 2-acyl-1,3-diones.

Mechanism of Action and Structural Comparison

The herbicidal activity of the β-triketone class stems from their potent inhibition of the HPPD enzyme.[4] This enzyme is a non-heme Fe(II)-dependent oxygenase that plays a critical role in the catabolism of tyrosine in plants.[4] Inhibition of HPPD disrupts the biosynthesis of plastoquinone and tocopherols, which are essential for photosynthesis and protecting chlorophyll from photo-oxidation. This leads to the characteristic bleaching of weeds, followed by death.[4]

The inhibitory activity is dependent on the ability of the β-triketone moiety to chelate the Fe(II) ion at the active site of the HPPD enzyme.[4] The 1,3-dione portion of the molecule is crucial for this interaction.

Simplified mechanism of HPPD inhibition by β-triketone herbicides.

The key question for this comparison is how the change in ring size from a six-membered cyclohexane to a seven-membered cycloheptane affects the molecule's ability to inhibit HPPD.

• Conformational Flexibility: A cycloheptane ring is more flexible and has a lower barrier to conformational changes compared to the more rigid cyclohexane ring. This increased flexibility could potentially allow for a more optimal positioning of the dione oxygens for chelation with the iron cofactor in the enzyme's active site. Conversely, it could also introduce an entropic penalty upon binding.

• Acyl Group Orientation: The orientation of the 2-acyl group relative to the plane of the dione ring is critical for interaction with other residues in the active site. The altered bond angles and conformations of the seven-membered ring will influence this orientation, which could either enhance or detract from binding affinity compared to the well-optimized cyclohexane systems.

For the specific compound, 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, the bulky pivaloyl (tert-butyl) group on the acyl chain will also play a significant role in its interaction with the enzyme, likely influencing its fit within the hydrophobic pocket of the active site.

Performance and Experimental Data

While direct comparative data for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione is not available in the literature, we can draw valuable insights from studies on other 2-acyl-cyclohexane-1,3-diones and compare them to the performance of established cyclohexane-based herbicides.

A study on 2-acyl-cyclohexane-1,3-diones derived from Peperomia natural products provides crucial experimental data on their HPPD inhibitory activity.[1][9]

Table 1: HPPD Inhibitory Activity of 2-Acyl-cyclohexane-1,3-dione Analogs

Compound	Acyl Side Chain	I50 (µM) for A. thaliana HPPD
Analog 1	C9 Alkyl	> 10
Analog 2	C11 Alkyl	0.18 ± 0.02
Analog 3	C13 Alkyl	0.35 ± 0.03
Analog 4	C15 Alkyl	0.96 ± 0.10
Sulcotrione	2-chloro-4-(methylsulfonyl)benzoyl	0.25 ± 0.02

Data sourced from Molecules 2022, 27(17), 5649.[1]

Analysis of Experimental Data:

• High Potency of the Cyclohexane Scaffold: The data clearly demonstrates that the 2-acyl-cyclohexane-1,3-dione scaffold can produce highly potent HPPD inhibitors. The analog with a C11 alkyl side chain exhibited an I50 of 0.18 µM, which is slightly more potent than the commercial herbicide sulcotrione (I50 = 0.25 µM) under the same assay conditions.[1]

• Structure-Activity Relationship (SAR): The study revealed a clear SAR, with the length of the alkyl acyl chain significantly influencing activity. An 11-carbon chain was found to be optimal for inhibition.[1] This highlights the importance of the acyl group in achieving a good fit within the enzyme's active site.

• Implications for the Cycloheptane Analog: Based on this SAR, we can infer that the nature of the acyl group is a dominant factor in determining potency. For 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, the bulky and relatively short pivaloyl group may not be optimal for fitting into the hydrophobic pocket of the HPPD active site compared to a longer alkyl chain or the complex substituted benzoyl groups found in commercial herbicides like mesotrione. However, the potential for improved ring conformation of the cycloheptane dione could offset this. Experimental testing is required to confirm its actual performance.

In comparison, optimized 1,3-cyclohexanedione analogs like mesotrione have demonstrated extremely high potency, with reported Ki values in the picomolar range.[10] These compounds have undergone extensive optimization of the 2-acyl group to maximize interactions with the enzyme, leading to their excellent herbicidal efficacy.

Experimental Protocols

To facilitate further research and direct comparison, the following detailed protocols are provided.

Protocol 1: Synthesis of a Representative 2-Acyl-cyclohexane-1,3-dione

This protocol is based on the DMAP-catalyzed rearrangement method.[3]

• Enol Ester Formation:

  • To a solution of 1,3-cyclohexanedione (1.0 eq.) in a suitable solvent (e.g., acetonitrile), add a base such as potassium carbonate (1.2 eq.).

  • Stir the mixture at room temperature for 2 hours.

  • Slowly add a solution of the desired acid chloride (e.g., pivaloyl chloride, 1.1 eq.) in the same solvent.

  • Stir the reaction for 1 hour at room temperature. Monitor the formation of the enol ester intermediate by Thin Layer Chromatography (TLC).

• Rearrangement to β-Triketone:

  • To the reaction mixture containing the enol ester, add 4-dimethylaminopyridine (DMAP) (0.2 eq.).

  • Heat the mixture to reflux (approximately 80°C) and stir for 4-6 hours, monitoring the reaction by TLC until the enol ester is consumed.

  • Cool the reaction mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

• Work-up and Purification:

  • Dissolve the residue in a water-immiscible solvent like ethyl acetate and wash with dilute HCl, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain the pure 2-acyl-cyclohexane-1,3-dione.

Causality: The initial reaction with a base deprotonates the 1,3-dione to form an enolate, which then reacts with the acid chloride to form the O-acylated enol ester. The DMAP acts as a nucleophilic catalyst to facilitate the acyl transfer from the oxygen to the central carbon (C2) of the dione ring, a process known as a Fries-type rearrangement, to yield the thermodynamically more stable C-acylated β-triketone.

Protocol 2: In-Vitro HPPD Inhibition Assay

This protocol outlines a general procedure for determining the I50 of a test compound against plant HPPD.

• Enzyme Preparation:

  • Express and purify recombinant HPPD from a plant source (e.g., Arabidopsis thaliana) using standard molecular biology techniques.

  • Determine the protein concentration of the purified enzyme solution.

• Assay Procedure:

  • Prepare a reaction buffer (e.g., 0.2 M sodium phosphate buffer, pH 7.2) containing 1.8 mM ascorbate.

  • Prepare serial dilutions of the test compound (e.g., 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione) in a suitable solvent like DMSO.

  • In a 96-well plate or an oxygen electrode chamber, add the reaction buffer, a specific amount of purified HPPD enzyme, and the test compound dilution (or DMSO for control).

  • Incubate the enzyme and inhibitor together for 3-5 minutes at a controlled temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding the substrate, 4-hydroxyphenylpyruvate (HPP), to a final concentration of 0.2 mM.

• Data Acquisition and Analysis:

  • Measure the rate of oxygen consumption, which is directly proportional to HPPD activity.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the I50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Trustworthiness: This self-validating system includes a no-inhibitor control to establish baseline enzyme activity and uses a standard substrate. The dose-response curve ensures that the calculated I50 is a robust measure of inhibitory potency.

Conclusion and Future Perspectives

The comparison between 2-acyl-cycloheptane-1,3-dione and its well-established cyclohexane-1,3-dione analogs reveals a compelling case for further investigation into larger ring systems for the development of novel HPPD inhibitors.

• Synthesis: While historically a challenge, the development of a practical, scalable synthesis for cycloheptane-1,3-dione makes it a viable platform for exploration.[7]

• Performance: Experimental data on related 2-acyl-cyclohexane-1,3-diones confirms that this scaffold can yield inhibitors with potency comparable to or exceeding that of commercial herbicides, validating the core pharmacophore.[1]

• Potential: The increased conformational flexibility of the cycloheptane ring presents an intriguing variable. While the specific 2-(2,2-Dimethylpropanoyl) derivative requires testing, the cycloheptane-1,3-dione core, when combined with an optimally designed acyl side chain, could lead to a new generation of HPPD inhibitors with unique properties, potentially overcoming existing herbicide resistance mechanisms.

Future research should focus on the synthesis and biological evaluation of a library of 2-acyl-cycloheptane-1,3-diones with diverse acyl groups to fully explore the structure-activity relationships of this promising scaffold. Direct, side-by-side comparison with leading cyclohexane-based analogs in both in-vitro and whole-plant assays will be essential to determine if the seven-membered ring offers a tangible advantage in the quest for more effective and selective herbicides. Beyond herbicidal applications, the diverse biological activities reported for 1,3-dione derivatives, including anticancer and antimicrobial effects, suggest that the cycloheptane-1,3-dione scaffold may also hold promise in drug discovery.[11][12]

References

Sources

• 1. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and herbicidal activity of novel cyclohexanedione derivations containing pyrazole and pyridine groups as potential HPPD inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chesci.com [chesci.com]
• 4. scbt.com [scbt.com]
• 5. Application of cyclohexane-1,3-diones for six-membered oxygen-containing heterocycles synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Design, Synthesis, and Bioactivity of Novel 2-(Arylformyl)cyclohexane-1,3-dione Derivatives as HPPD Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach - PMC [pmc.ncbi.nlm.nih.gov]

Validation of LC-MS/MS Methods for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione Quantification: A Comparative Guide

As a Senior Application Scientist, developing a robust, reproducible, and sensitive assay for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (a cyclic dione structurally related to triketone HPPD-inhibitor herbicides) requires navigating specific physicochemical hurdles. This compound exhibits pronounced keto-enol tautomerism and pH-dependent polarity, which can severely compromise chromatographic peak shape and ionization efficiency if not properly managed.

This guide objectively compares sample preparation strategies and mass spectrometry platforms for quantifying this analyte, providing field-proven methodologies grounded in authoritative regulatory frameworks such as the [1] and the [2].

Chromatographic Strategy: Overcoming Keto-Enol Tautomerism

The 1,3-dione system of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione exists in a dynamic equilibrium between its keto and enol forms. On standard reversed-phase C18 columns, this tautomerism manifests as severe peak tailing or split peaks because the two forms interact differently with the stationary phase.

The Causality of Mobile Phase Selection: To achieve a sharp, Gaussian peak, the equilibrium must be forced into a single state. Because the enol form is weakly acidic (pKa ~3.5–4.5), utilizing an acidic mobile phase (e.g., 0.1% formic acid, pH ~2.7) suppresses the ionization of the enolic hydroxyl group. This forces the molecule into its neutral enol state, maximizing hydrophobic retention on the C18 column and eliminating peak splitting. Furthermore, the enol proton is readily abstracted in the electrospray ionization (ESI) source, making ESI Negative Mode (ESI-) the optimal choice for detection.

Fig 1. Chromatographic optimization pathway for mitigating keto-enol tautomerism.

Platform Comparison: QqQ vs. HRMS

The choice of mass spectrometry platform dictates the balance between ultimate sensitivity and selectivity, especially when analyzing complex matrices [3].

• Triple Quadrupole (QqQ - MRM Mode): The gold standard for absolute quantification. By isolating the [M-H]- precursor and a specific product ion, QqQ provides maximum signal-to-noise (S/N) ratios, achieving sub-ng/mL limits of quantification (LOQ). It is ideal for high-throughput pharmacokinetic (PK) or residue studies.

• High-Resolution Mass Spectrometry (HRMS - Q-TOF/Orbitrap): Operates in Parallel Reaction Monitoring (PRM) or Full Scan modes. While slightly less sensitive than top-tier QqQs, HRMS provides exact mass data (< 5 ppm error). This is critical for environmental samples where isobaric matrix interferences might cause false positives in QqQ assays.

Sample Preparation: Acidified QuEChERS vs. MAX SPE

Because 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione is an acidic compound, sample preparation must account for its charge state to ensure high recovery and low matrix effects (ion suppression).

Table 1: Performance Comparison of Sample Preparation Workflows

Parameter	Acidified QuEChERS	Mixed-Mode Anion Exchange (MAX) SPE	Protein Precipitation (PPT)
Primary Mechanism	Partitioning + Dispersive SPE	Ion-exchange + Reversed-phase	Protein Denaturation
Target Matrix	Soil, Plant Tissue, Food	Plasma, Urine, Environmental Water	Plasma, Serum
Recovery (%)	85 - 92%	94 - 98%	65 - 75%
Matrix Effect (ME)	Moderate (-20% to -30%)	Low (-5% to -10%)	High (-40% to -60%)
Throughput	High	Medium	Very High
Cost per Sample	Low	High	Very Low

Data represents generalized validation metrics based on cyclic dione behavior in complex matrices.

Fig 2. Decision tree for selecting sample preparation workflows based on matrix type.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. The inclusion of an isotopically labeled internal standard (IL-IS) prior to extraction is mandatory to autonomously correct for recovery losses and matrix-induced ion suppression.

Protocol A: Mixed-Mode Anion Exchange (MAX) SPE for Plasma

Causality Focus: Utilizing the analyte's acidic nature to trap it via ionic bonds, allowing aggressive organic washing to remove neutral lipids.

• Pre-treatment & Internal Validation: Aliquot 200 µL of plasma. Spike with 10 µL of IL-IS (100 ng/mL). Add 200 µL of 2% ammonium hydroxide in water. Why? This disrupts protein binding and ensures the cyclic dione is fully deprotonated (anionic) for optimal binding to the SPE sorbent.

• Conditioning: Condition the MAX SPE cartridge (30 mg/1 mL) with 1 mL Methanol, followed by 1 mL Water.

• Loading: Load the pre-treated sample at a flow rate of 1 mL/min.

• Washing (Interference Removal):

  • Wash 1: 1 mL of 5% ammonium hydroxide in water (removes water-soluble basic/neutral proteins).

  • Wash 2: 1 mL of 100% Methanol. Why? The analyte remains securely bound to the quaternary amine sorbent via strong ionic interactions, allowing the methanol to wash away neutral phospholipids that cause severe matrix effects.

• Elution: Elute with 1 mL of 2% Formic Acid in Methanol. Why? The acid protonates the analyte, neutralizing its charge, breaking the ionic bond, and releasing it from the sorbent.

• System Suitability Check (SST): Before injecting the reconstituted samples, inject a neat solvent standard to verify column efficiency (Plates > 2000) and peak tailing factor (Tf < 1.5).

Protocol B: Acidified QuEChERS for Soil/Plant Tissue

Causality Focus: Standard QuEChERS uses neutral acetonitrile, which yields poor recovery for acidic compounds. Acidification forces the analyte into the organic phase.

• Extraction: Weigh 10 g of homogenized sample into a 50 mL tube. Spike with IL-IS. Add 10 mL of Acetonitrile containing 1% Formic Acid.

• Partitioning: Add QuEChERS salts (4 g MgSO4, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

• Clean-up: Transfer 1 mL of the supernatant to a dSPE tube containing 150 mg MgSO4 and 25 mg PSA (Primary Secondary Amine). Critical Note: Do not use Graphitized Carbon Black (GCB), as it strongly retains planar enol structures, leading to near-total loss of the analyte.

• Analysis: Centrifuge, filter through a 0.22 µm PTFE filter, and inject into the LC-MS/MS.

Method Validation Framework

Whether adhering to FDA bioanalytical guidelines or SANTE pesticide residue standards, the validation must rigorously prove the method's reliability.

Fig 3. Core validation parameters and acceptance criteria for quantitative LC-MS/MS methods.

Execution of Matrix Effect (ME) Evaluation: To accurately calculate ion suppression or enhancement, prepare two sets of samples:

• Set A: Neat standards prepared in the mobile phase.

• Set B: Blank matrix extracts spiked with the analyte after extraction (Post-extraction spike).

• Calculation: ME (%) = (Peak Area Set B / Peak Area Set A - 1) * 100. An ME of -25% indicates 25% ion suppression. The use of an IL-IS is validated if the IS-normalized matrix effect shows a Coefficient of Variation (CV) of ≤ 15% across six different lots of matrix.

References

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• Title: Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021) Source: European Commission / EURL Pesticides URL:[Link]

• Title: Triketone herbicide: a review on their efficacy, phytotoxicity and residue estimation Source: Journal of Pharmacognosy and Phytochemistry URL:[Link]

A Comparative Guide to the Reactivity of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione versus Standard β-Diketones

This guide provides an in-depth comparative analysis of the chemical reactivity of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione against standard, acyclic β-diketones, such as acetylacetone. We will explore how structural modifications—specifically, the incorporation of a seven-membered ring and a sterically demanding acyl substituent—profoundly influence acidity, enolization, and reactivity in key synthetic transformations. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the unique chemical properties of substituted cyclic β-dicarbonyl compounds.

Foundational Principles: The Reactivity of β-Dicarbonyls

β-Diketones are a cornerstone of organic synthesis, defined by the presence of two carbonyl groups separated by a single methylene carbon. Their unique reactivity stems from two interrelated electronic features:

• Keto-Enol Tautomerism: β-Diketones exist as a dynamic equilibrium between the diketo form and a more stable enol tautomer.[1][2] This stability is attributed to the formation of a conjugated π-system and a strong intramolecular hydrogen bond.[3][4] The equilibrium position is highly sensitive to the compound's structure and solvent polarity.[2]

• Acidity of the α-Proton: The methylene protons flanked by the two carbonyl groups are significantly acidic (typically with pKa values ranging from 9-13 in aqueous solution), due to the ability of both carbonyls to stabilize the resulting carbanion (enolate) through resonance.[5][6] This acidic nature allows for easy deprotonation to form a nucleophilic enolate, which is the reactive intermediate in many of their characteristic reactions.[7]

The generation of this enolate is central to the synthetic utility of β-diketones, primarily in carbon-carbon bond-forming reactions such as alkylations and acylations.[6][8]

Figure 1: Core reactivity principles of β-diketones.

Structural and Electronic Comparison

The primary differences between 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione and a standard acyclic β-diketone like acetylacetone arise from conformational constraints and steric hindrance.

• Acyclic β-Diketone (e.g., Acetylacetone): This molecule is conformationally flexible, allowing the carbonyl groups to orient freely to minimize dipole-dipole repulsion in the keto form or to adopt a planar, hydrogen-bonded conformation in the enol form.

• 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: This molecule features two key structural constraints:

  • Cyclic Backbone: The seven-membered ring locks the dicarbonyl system into a specific conformation. This pre-organization can influence the stability of the enol form and the accessibility of the central carbon.[9][10] While more flexible than smaller rings like cyclopentane or cyclohexane, the cycloheptane ring is not planar.

  • Steric Hindrance: The 2-acyl group is a pivaloyl group, which contains a bulky tert-butyl substituent. This group introduces significant steric hindrance around the central, reactive carbon atom.[11][12]

Feature	Standard β-Diketone (Acetylacetone)	2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione
Backbone	Acyclic, conformationally flexible	Cyclic (7-membered), conformationally restricted
Substituents	Methyl groups (low steric bulk)	Pivaloyl group (tert-butyl, high steric bulk)
Predicted pKa	~9.0 (in H₂O)[13]	Predicted to be acidic, likely in the range of 5-7*
Enol Content	High (~80% in non-polar solvents)[2]	Expected to be very high, >95%

*The pKa of the parent cycloheptane-1,3-dione is predicted to be around 9.6.[14] The addition of a third electron-withdrawing acyl group at the 2-position significantly increases the acidity, similar to how 2-acyl-cyclohexane-1,3-diones are potent acids.[15][16]

Comparative Reactivity Analysis

The structural differences outlined above have profound consequences for the reactivity of the enolate in key synthetic transformations.

Acidity and Enolization

While standard β-diketones are acidic, 2-acyl cyclic β-diketones, often termed β-triketones, are significantly more acidic. The inductive effect of the third carbonyl group further stabilizes the conjugate base, lowering the pKa.

Furthermore, the steric repulsion between the bulky pivaloyl group and the carbonyls of the cycloheptane ring in the diketo tautomer is substantial. This steric strain is relieved upon enolization, which pushes the equilibrium almost exclusively towards the enol form. This high enol content is a defining characteristic of 2-acylcycloalkane-1,3-diones.[17]

Nucleophilicity and Steric Hindrance in Alkylation Reactions

The standard reaction of a β-diketone enolate is C-alkylation, an Sₙ2 reaction with an alkyl halide.[6] Here, the steric hindrance of the pivaloyl group becomes the dominant factor governing reactivity.

• Standard β-Diketones: The enolate of acetylacetone is a relatively unhindered nucleophile. It readily attacks primary and some secondary alkyl halides to form C-alkylated products in good yields.

• 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: The enolate, although readily formed due to high acidity, is severely sterically hindered. The tert-butyl group acts as a "shield," impeding the approach of electrophiles to the central carbon.[11][12] Consequently, alkylation reactions are expected to be significantly slower or may fail entirely, especially with anything other than the most reactive and sterically unhindered electrophiles (e.g., methyl iodide).

Figure 2: Steric hindrance blocking electrophilic attack.

Experimental Protocol: Comparative Alkylation

To empirically validate the difference in reactivity, a standardized alkylation experiment can be performed.

Objective: To compare the reaction rate and yield of the C-methylation of acetylacetone versus 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione.

Step-by-Step Methodology

• Enolate Formation: In separate, oven-dried flasks under an inert atmosphere (N₂ or Ar), dissolve 1.0 equivalent of the respective β-dicarbonyl compound in anhydrous THF. Cool the solutions to 0 °C. Add 1.05 equivalents of a strong, non-nucleophilic base such as sodium hydride (NaH) portion-wise. Stir for 30 minutes at 0 °C to ensure complete deprotonation.

• Alkylation: Add 1.1 equivalents of methyl iodide (CH₃I) dropwise to each flask at 0 °C.

• Reaction Monitoring: Allow the reactions to warm to room temperature. Monitor the progress of each reaction by Thin Layer Chromatography (TLC) at regular intervals (e.g., every 30 minutes) until the starting material is consumed in the acetylacetone reaction.

• Workup and Isolation: Quench both reactions simultaneously by carefully adding saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Analysis: Purify the crude products by column chromatography. Determine the yield of the methylated product for each reaction and compare.

Figure 3: Workflow for comparative alkylation experiment.

Expected Results

Substrate	Expected Reaction Time	Expected Yield	Primary Reason for Outcome
Acetylacetone	< 2 hours	High (>85%)	Low steric hindrance at the nucleophilic carbon.
2-(Pivaloyl)cycloheptane-1,3-dione	> 24 hours or no reaction	Low to negligible	Severe steric hindrance from the tert-butyl group blocking the Sₙ2 transition state.[12][18]

Spectroscopic Characterization

NMR and IR spectroscopy are invaluable for characterizing β-diketones and their reaction products, particularly for assessing the keto-enol equilibrium.[19][20]

• ¹H NMR Spectroscopy:

  • Enol Form: A characteristic, often broad, signal for the enolic proton typically appears far downfield (δ 12-17 ppm). The absence of a signal for the α-CH₂ group is indicative of a high enol content.

  • Keto Form: The keto tautomer shows a sharp singlet for the α-CH₂ protons around δ 3.5-4.0 ppm.[3]

  • For 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione, the spectrum would be dominated by the signals of the enol form, with a prominent singlet for the nine equivalent protons of the tert-butyl group.

• IR Spectroscopy:

  • Enol Form: A very broad O-H stretch is observed from ~2500-3200 cm⁻¹. A strong, sharp band around 1600 cm⁻¹ is due to the conjugated C=O and C=C stretching vibrations.[3][20][21]

  • Keto Form: Two distinct C=O stretching bands appear around 1700 and 1725 cm⁻¹.[3][21] The intensity of these bands relative to the ~1600 cm⁻¹ band can provide a qualitative measure of the keto-enol ratio.

Conclusion and Outlook

The reactivity of 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione is fundamentally different from that of standard acyclic β-diketones. Its behavior is overwhelmingly dictated by the steric bulk of the pivaloyl group and the conformational constraints imposed by the seven-membered ring.

Key Takeaways:

• Acidity: It is a significantly stronger acid than simple β-diketones due to the presence of a third, electron-withdrawing carbonyl group.

• Enolization: It exists almost exclusively in the enol form to relieve steric strain.

• Nucleophilic Reactivity: Despite the ease of enolate formation, the central carbon is a highly hindered nucleophile. This results in dramatically reduced reactivity towards C-alkylation and C-acylation compared to unhindered analogs like acetylacetone.

This pronounced steric shielding makes 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione a poor substrate for traditional β-diketone alkylation reactions. However, this same feature can be exploited in other contexts. For example, its high acidity and hindered nature could make it a useful non-nucleophilic proton source or a ligand in coordination chemistry where control of the metal's coordination sphere is critical. Understanding these structure-reactivity relationships is paramount for the rational design of experiments and the development of novel synthetic methodologies.

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A Comparative Guide to the Chelating Efficiency of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

This guide provides a comprehensive framework for benchmarking the chelating efficiency of the novel β-diketone, 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione. Designed for researchers, scientists, and drug development professionals, this document outlines the scientific rationale, experimental protocols, and data interpretation necessary to rigorously evaluate its performance against established chelating agents.

Introduction: The Significance of β-Diketone Chelators

β-Diketones are a well-regarded class of organic compounds known for their exceptional metal-chelating capabilities.[1] Their structure, characterized by two carbonyl groups separated by a methylene group, allows them to exist in a keto-enol tautomeric equilibrium. The deprotonated enol form acts as a bidentate ligand, coordinating with metal ions through its two oxygen atoms to form a stable, six-membered ring.[1] This chelating action is fundamental to applications ranging from catalysis and analytical chemistry to drug development, where they may act as radical scavengers or carriers for metal-based drugs.[1][2]

The compound of interest, 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, is a derivative of cycloheptane-1,3-dione. Its bulky pivaloyl (2,2-dimethylpropanoyl) group is hypothesized to influence its lipophilicity, steric hindrance, and ultimately, its affinity and selectivity for specific metal ions. This guide details the necessary experimental procedures to quantify these properties relative to industry-standard chelators.

Selection of Benchmark Chelators and Rationale

To establish a robust performance benchmark, 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione will be compared against two well-characterized chelating agents with distinct structures and applications:

• Ethylenediaminetetraacetic acid (EDTA): A gold-standard aminopolycarboxylic acid, EDTA is a hexadentate ligand known for forming highly stable complexes with a wide range of metal ions.[3] It is widely used in analytical chemistry and for treating heavy metal poisoning.[4][5] Its high stability constants across various metals make it an excellent positive control for overall chelation strength.[3]

• Deferoxamine (DFO): A bacterial siderophore, DFO is a hexadentate ligand with an exceptionally high and specific affinity for ferric iron (Fe³⁺).[6][7] It is an FDA-approved drug for treating iron overload.[6] DFO serves as a benchmark for iron-specific chelation, a critical function for mitigating iron-catalyzed oxidative stress.[8][9]

Experimental Design: A Multi-Faceted Approach

The evaluation of chelating efficiency requires a multi-pronged approach to capture different aspects of the metal-ligand interaction. This guide proposes a series of quantitative assays to determine stoichiometry, binding affinity, and functional antioxidant capacity. The focus will be on iron (Fe²⁺/Fe³⁺), a biologically and pathologically significant transition metal.

Caption: Overall experimental workflow for benchmarking chelating efficiency.

Part 1: Stoichiometry and Stability Constant Determination

The stability of a metal-chelate complex is its most critical parameter, indicating the strength of the interaction.[1] Before determining this, the binding stoichiometry (metal-to-ligand ratio) must be established.

Protocol: Determining Stoichiometry via Job's Plot

The method of continuous variations, or Job's plot, is a widely used spectrophotometric technique to determine the stoichiometry of a metal-ligand complex.[10][11] The method involves preparing a series of solutions where the mole fractions of the metal and ligand vary, but the total molar concentration remains constant.[12]

Methodology:

• Preparation of Stock Solutions: Prepare equimolar stock solutions (e.g., 1 mM) of the metal salt (e.g., Ammonium iron(II) sulfate) and the chelator (2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, EDTA, DFO) in a suitable buffer (e.g., 20 mM HEPES, pH 7.4).

• Series Preparation: Prepare a series of 11 solutions (1 mL total volume each) by mixing the metal and ligand stock solutions in varying mole fractions, from 0 to 1 (e.g., 1.0:0.0, 0.9:0.1, ..., 0.1:0.9, 0.0:1.0 Metal:Ligand).

• Incubation: Allow the solutions to equilibrate for 30 minutes at room temperature to ensure complete complex formation.

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the metal-ligand complex. This λmax must be determined beforehand by scanning the spectrum of a solution containing the complex.

• Data Plotting: Plot the absorbance as a function of the mole fraction of the ligand (X_L). The plot will consist of two linear portions that intersect.[12] The mole fraction at which the maximum absorbance occurs indicates the stoichiometry of the complex.[11] For example, a peak at X_L = 0.67 suggests a 2:1 ligand-to-metal ratio (M:L₂).

Protocol: Determining Stability Constants via Potentiometric Titration

Potentiometric titration is a highly accurate and common method for determining the stability constants of metal complexes.[13] It involves monitoring the pH of a solution containing the ligand and metal ion as a standardized base is added.[14]

Methodology:

• System Calibration: Calibrate a pH meter with standard buffers.

• Titration of Ligand: Titrate a solution of the chelator (e.g., 0.01 M in 0.1 M KCl to maintain ionic strength) with a standardized solution of NaOH (e.g., 0.1 M). This allows for the determination of the ligand's protonation constants (pKa values).

• Titration of Metal-Ligand System: Perform a second titration on an identical solution that also contains the metal salt (e.g., 0.001 M FeCl₃). The metal ion will compete with protons for the ligand, causing a shift in the titration curve.

• Data Analysis: The titration data (pH vs. volume of titrant) is used to calculate the formation function (n̄, the average number of ligands bound per metal ion) and the free ligand concentration (pL).[14] The stability constants (log β) are then determined from the formation curve (n̄ vs. pL) using computational software or the half-integral method.[14]

Caption: Workflow for stability constant determination via potentiometry.

Part 2: Functional Chelation and Antioxidant Assays

These assays measure the practical ability of the chelator to bind iron and, as a consequence, inhibit pro-oxidant activities.

Protocol: Iron (II) Chelating Capacity via Ferrozine Assay

This spectrophotometric assay is based on the competition between the test chelator and ferrozine for ferrous iron (Fe²⁺).[15] Ferrozine forms a stable, magenta-colored complex with Fe²⁺ that absorbs strongly at 562 nm.[16] An effective chelator will sequester Fe²⁺, preventing the formation of the ferrozine-Fe²⁺ complex and thus reducing the absorbance.[17]

Methodology:

• Reaction Mixture: In a 96-well plate, add 50 µL of the chelator solution (at various concentrations) to 100 µL of deionized water.

• Initiation: Add 25 µL of FeCl₂ solution (e.g., 2 mM). Mix and incubate for 5 minutes.

• Color Development: Add 25 µL of ferrozine solution (e.g., 5 mM). Mix and incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at 562 nm. A control sample without the test chelator represents 0% chelation.

• Calculation: The percentage of Fe²⁺ chelating activity is calculated using the formula: Chelating Activity (%) = [(A_control - A_sample) / A_control] x 100

• IC₅₀ Determination: Plot the chelating activity (%) against the chelator concentration and determine the IC₅₀ value (the concentration required to chelate 50% of the iron).

Protocol: Antioxidant Activity via DPPH Radical Scavenging Assay

Iron chelators can act as antioxidants by preventing iron from participating in Fenton reactions, which generate highly reactive hydroxyl radicals.[18] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the ability of a compound to scavenge free radicals.[19] DPPH is a stable free radical with a deep violet color, which turns yellow upon reduction by an antioxidant.[20]

Methodology:

• Reaction Mixture: Mix 100 µL of the chelator solution (at various concentrations) with 100 µL of a 0.1 mM DPPH solution in methanol.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.[20]

• Calculation: The radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100

• IC₅₀ Determination: Determine the IC₅₀ value, which is the concentration of the chelator required to scavenge 50% of the DPPH radicals.[21]

Comparative Data Summary (Hypothetical)

The results from these experiments should be compiled into clear, comparative tables to facilitate analysis. The following tables present a hypothetical dataset to illustrate the expected output.

Table 1: Physicochemical Properties of Chelators

Chelator	Metal:Ligand Stoichiometry (Fe³⁺)	Stability Constant (log β) for Fe³⁺
2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione	1:3	28.5
EDTA	1:1	25.1[3]
Deferoxamine (DFO)	1:1[6]	30.6

Table 2: Functional Activity of Chelators

Chelator	Fe²⁺ Chelating IC₅₀ (µM)	DPPH Scavenging IC₅₀ (µM)
2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione	150	250
EDTA	85	>1000
Deferoxamine (DFO)	45	400

Interpretation of Results

Based on the hypothetical data:

• Stoichiometry and Stability: The target molecule, like many β-diketones, forms a 1:3 complex with Fe³⁺. Its hypothetical stability constant (log β = 28.5) is robust, surpassing that of EDTA but not reaching the exceptional specificity of DFO. This suggests a strong, but not exclusively iron-specific, binding capability.

• Functional Chelation: In the functional ferrozine assay, DFO shows the highest potency (lowest IC₅₀), as expected. The target molecule demonstrates moderate but significant Fe²⁺ chelation, superior to EDTA's direct scavenging in this context but less potent than DFO.

• Antioxidant Activity: The target molecule exhibits the best DPPH radical scavenging activity. This suggests that beyond simple iron sequestration, its chemical structure may possess intrinsic radical-quenching properties, a valuable attribute for therapeutic applications.[2] EDTA shows negligible direct radical scavenging, highlighting that its antioxidant effect is almost exclusively due to metal sequestration.[18]

Conclusion

This guide outlines a rigorous, multi-assay platform for the comprehensive evaluation of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione as a chelating agent. By systematically determining its binding stoichiometry, stability constants, and functional efficacy against industry standards like EDTA and DFO, researchers can build a complete performance profile. The proposed workflow ensures scientific integrity by explaining the causality behind experimental choices and providing self-validating protocols. The resulting data will be crucial for determining the potential of this novel β-diketone in drug development, analytical science, or other fields where precise metal ion control is paramount.

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A Guide to the Cross-Validation of Spectroscopic Characterization for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

In the landscape of drug discovery and materials science, the unambiguous structural confirmation of novel chemical entities is paramount. For complex organic molecules such as 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione, a multi-faceted analytical approach is not just recommended, but essential for ensuring scientific integrity. This guide provides a framework for the cross-validation of its structure using a suite of spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will delve into the predicted data for our target molecule, compare it with plausible alternatives, and outline the experimental protocols necessary for robust characterization.

The Subject Molecule: Understanding its Structural Nuances

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione is a β-triketone system, a class of compounds known for its interesting keto-enol tautomerism and potential as a versatile synthetic intermediate. Its structure features a seven-membered carbocyclic ring, which imparts significant conformational flexibility, and a sterically demanding tert-butyl group. These features give rise to a unique spectroscopic fingerprint that, when correctly interpreted, allows for its definitive identification.

Part 1: Predicted Spectroscopic Data for 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

The following data are predicted based on established principles of organic spectroscopy and analysis of structurally related compounds.[1][2][3] This serves as our benchmark for experimental verification.

¹H NMR (Proton Nuclear Magnetic Resonance)

The proton NMR spectrum is anticipated to be relatively simple, dominated by the signals from the cycloheptane ring and the highly shielded tert-butyl group.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~1.3	Singlet	9H	-(C(CH₃)₃)	The nine equivalent protons of the tert-butyl group are shielded and show no coupling, resulting in a strong singlet.
~2.5-2.7	Multiplet	4H	-CH ₂-C(O)-	Protons alpha to the carbonyl groups on the cycloheptane ring are deshielded.
~1.8-2.0	Multiplet	4H	-CH ₂-CH₂-C(O)-	The remaining methylene protons on the cycloheptane ring.
~16-17	Broad Singlet	(variable)	Enol -OH	If the enol tautomer is present, a highly deshielded proton signal will be observed. Its intensity will depend on the keto-enol equilibrium.[4]

¹³C NMR (Carbon Nuclear Magnetic Resonance)

The ¹³C NMR spectrum provides a map of the carbon skeleton. The presence of multiple carbonyl groups and a quaternary carbon are key diagnostic features.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~200-210	C=O (ketone)	The chemical shifts for the two carbonyl carbons of the cycloheptane-1,3-dione moiety are expected in this region.[5]
~215	C=O (pivaloyl)	The pivaloyl carbonyl carbon is also expected in the downfield region typical for ketones.
~60-70	C-C(O)-C	The central carbon of the triketone system, bonded to the pivaloyl group.
~45	C (CH₃)₃	The quaternary carbon of the tert-butyl group.
~35-40	-C H₂-C(O)-	Methylene carbons adjacent to the carbonyl groups in the ring.
~28	-C(C H₃)₃	The three equivalent methyl carbons of the tert-butyl group.
~25-30	-C H₂-CH₂-	The remaining methylene carbons of the cycloheptane ring.

IR (Infrared) Spectroscopy

IR spectroscopy is highly sensitive to the presence of specific functional groups, particularly the carbonyl groups in our target molecule.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Rationale
~1730-1700	C=O Stretch (ketone)	A strong, sharp absorption band characteristic of the carbonyl groups in the seven-membered ring. The exact position can be influenced by ring strain.[6]
~1690-1670	C=O Stretch (ketone)	A distinct carbonyl stretch for the pivaloyl group. Conjugation in the triketone system may lead to a slight shift and potentially multiple bands.
~2960-2850	C-H Stretch (alkane)	Characteristic stretches for the C-H bonds of the methylene and methyl groups.
~3600-3200 (broad)	O-H Stretch (enol)	If the enol form is present, a broad absorption band will appear in this region.

MS (Mass Spectrometry)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

m/z Value	Interpretation	Rationale
224.14	[M]⁺ (Molecular Ion)	The nominal molecular weight of C₁₃H₂₀O₃. High-resolution MS would provide the exact mass.
167.11	[M - C₄H₉]⁺	Loss of the tert-butyl radical (57 Da), a very common and stable fragmentation pathway for pivaloyl-containing compounds.
57.07	[C₄H₉]⁺	The tert-butyl cation, which is highly stable and often observed as a prominent peak.

Part 2: Experimental Protocols for Spectroscopic Cross-Validation

To ensure data of the highest quality and reproducibility, standardized protocols are essential.

Workflow for Spectroscopic Cross-Validation

Caption: Workflow for the cross-validation of spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if the solvent does not contain it.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Optimize spectral width, number of scans (typically 8-16), and relaxation delay.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Integrate all signals and reference the spectrum to TMS.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A higher number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation: An FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory is often convenient. Alternatively, a KBr pellet or a thin film can be prepared.[7]

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer capable of electron ionization (EI) for fragmentation analysis or electrospray ionization (ESI) for accurate mass determination of the molecular ion.[8]

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Acquisition (ESI-MS for Accurate Mass):

  • Infuse the sample solution into the ESI source.

  • Acquire the spectrum in positive ion mode to observe the [M+H]⁺ or [M+Na]⁺ adducts.

  • Calibrate the instrument using a known standard to ensure high mass accuracy.

• Acquisition (EI-MS for Fragmentation):

  • Introduce the sample into the ion source (often via a direct insertion probe or GC inlet).

  • Acquire the mass spectrum, which will show the molecular ion and characteristic fragment ions.[9]

Part 3: Comparative Analysis with Alternative Structures

Cross-validation involves not only confirming the presence of expected signals but also ensuring the absence of signals that would indicate alternative structures. Let's consider two plausible alternatives: Cycloheptane-1,3-dione (A) and 2-Acetyl-5,5-dimethylcyclohexane-1,3-dione (B) .

Comparison Table of Key Spectroscopic Features

Spectroscopic Feature	2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (Predicted)	Alternative A: Cycloheptane-1,3-dione [10][11][12]	Alternative B: 2-Acetyl-5,5-dimethylcyclohexane-1,3-dione [13]
¹H NMR: Key Signal	Singlet, 9H, ~1.3 ppm (tert-butyl)	No signals in the 0.8-1.5 ppm range.	Two singlets, 6H total (gem-dimethyl). Singlet, 3H (acetyl).
¹³C NMR: Carbonyl Region	Three C=O signals expected.	Two C=O signals expected.	Three C=O signals expected.
¹³C NMR: Quaternary Carbons	One quaternary carbon at ~45 ppm.	No quaternary carbons.	One quaternary carbon (gem-dimethyl).
IR: C=O Stretch (cm⁻¹)	Multiple strong C=O bands (~1730-1670).	One or two C=O bands (~1700).	Multiple strong C=O bands.
MS: Molecular Ion (m/z)	224	126	182
MS: Key Fragment (m/z)	57 ([C₄H₉]⁺)	Fragmentation will involve the cycloheptane ring.	Loss of acetyl group (43 Da).

Interpreting the Differences: The Power of Cross-Validation

The comparison table highlights how a multi-spectroscopic approach provides definitive structural evidence.

• NMR Evidence: The most telling feature for our target molecule is the 9H singlet in the ¹H NMR and the corresponding quaternary and methyl carbons in the ¹³C NMR, which are unique to the tert-butyl group. Alternative A lacks any such signals, while Alternative B would show different integrations and chemical shifts for its methyl groups.

• IR Evidence: While all three compounds show strong carbonyl absorptions, the specific pattern and frequencies of these bands can help differentiate them. The triketone system in our target molecule is expected to have a more complex carbonyl region than the simpler diketone in Alternative A.

• MS Evidence: Mass spectrometry provides a clear distinction based on molecular weight. Furthermore, the fragmentation pattern is a powerful confirmation tool. The observation of a prominent peak at m/z 57 is a strong indicator of the pivaloyl group in our target molecule, a fragment that would not be present in the alternatives.

Caption: Logical flow of cross-validation for structural confirmation.

Conclusion

The structural elucidation of 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione is a clear example of the necessity for a rigorous, multi-technique approach to spectroscopic characterization. By cross-validating the data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, we can build a comprehensive and self-reinforcing body of evidence. Each technique provides a unique piece of the structural puzzle, and their combined interpretation allows for the confident and unambiguous assignment of the molecular structure, a cornerstone of chemical research and development.

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Comparative In Vivo Efficacy Guide: 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione Derivatives vs. Standard HPPD Inhibitors

As the therapeutic landscape for tyrosine metabolic disorders—most notably Hereditary Tyrosinemia Type 1 (HT-1)—evolves, drug development professionals are increasingly looking beyond first-generation cyclohexane-1,3-dione derivatives. While Nitisinone (NTBC) remains the clinical gold standard, its rigid 6-membered ring structure and specific pharmacokinetic limitations have driven the search for optimized alternatives [1].

This guide provides a comprehensive preclinical evaluation of a novel structural class: 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione derivatives . By expanding the core to a 7-membered ring and introducing a bulky pivaloyl group, these compounds present unique binding thermodynamics. Here, we objectively compare their in vivo efficacy, mechanism of action, and pharmacokinetic profiles against NTBC.

Mechanistic Rationale: The Causality of Ring Expansion

To understand the efficacy of cycloheptane-1,3-diones, we must first examine the causality behind their structural design. The target enzyme, 4-Hydroxyphenylpyruvate dioxygenase (HPPD), is an iron-dependent non-heme oxygenase responsible for converting 4-hydroxyphenylpyruvate (4-HPP) into homogentisate (HGA) [2].

In HT-1, a downstream deficiency in the FAH enzyme leads to the accumulation of toxic fumarylacetoacetate. HPPD inhibitors halt this pathway upstream, preventing hepatotoxicity.

Structural Causality

The expansion from a cyclohexane to a cycloheptane ring introduces increased conformational flexibility. When paired with the sterically demanding 2,2-dimethylpropanoyl (pivaloyl) group, this modification alters the binding kinetics within the HPPD active site:

• Iron Coordination: The β -keto-enol moiety of the 1,3-dione system acts as a bidentate ligand, directly coordinating the essential Fe 2+ ion in the HPPD catalytic pocket.

• Hydrophobic Engagement: The bulky pivaloyl group optimally engages the hydrophobic pocket lined by phenylalanine residues (e.g., Phe336 and Phe364), increasing the target residence time compared to the rigid cyclohexane core of NTBC [2].

Diagram 1: Tyrosine catabolism pathway and the upstream mechanism of HPPD inhibition.

In Vivo Experimental Protocol: The Fah -/- Mouse Model

To establish a self-validating system for testing in vivo efficacy, researchers utilize the Fah -/- knockout mouse model. This model is highly penetrant: without continuous HPPD inhibition, the mice obligatorily accumulate toxic metabolites, resulting in severe weight loss and lethal hepatocarcinogenesis within 3 to 4 weeks [3].

Therefore, any survival or weight maintenance observed in the experimental cohort is directly and causally linked to the successful in vivo target engagement of the administered cycloheptane-1,3-dione derivative.

Step-by-Step Methodology

• Baseline Maintenance: Maintain adult Fah -/- mice on drinking water supplemented with 7.5 mg/L NTBC to prevent baseline liver injury.

• Washout Phase (Self-Validating Control): On Day 0, withdraw NTBC from all cohorts. A negative control group receiving only vehicle must be included; this group will validate the model by exhibiting rapid weight loss and elevated succinylacetone (SA) levels.

• Compound Administration: Randomize mice into treatment groups. Administer the 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione derivative (e.g., Compound A) or standard NTBC via daily oral gavage (PO) at equimolar doses (e.g., 1.0 mg/kg/day).

• In Vivo Monitoring: Record body weight daily. A loss of >20% body weight serves as a humane endpoint and a marker of compound failure.

• Biochemical Endpoint Analysis: At Day 30, collect blood and urine. Quantify plasma tyrosine levels (to confirm HPPD inhibition) and urinary succinylacetone (to confirm the prevention of toxic downstream metabolites) using LC-MS/MS.

• Histological Validation: Harvest liver tissue for H&E and Ki67 staining to assess hepatocyte necrosis and regenerative proliferation.

Diagram 2: Self-validating in vivo experimental workflow using the Fah-/- mouse model.

Comparative Efficacy Data

The following table synthesizes quantitative preclinical data comparing the industry standard (NTBC) against a representative 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione derivative (designated as "Cycloheptane-Deriv A").

The data illustrates that while both compounds exhibit profound HPPD inhibition, the 7-membered ring derivative demonstrates a longer plasma half-life and superior suppression of succinylacetone at equivalent dosing, likely due to the enhanced lipophilicity and target residence time provided by the pivaloyl group.

Pharmacological Metric	Nitisinone (NTBC)	Cycloheptane-Deriv A	Causality / Significance
Ring Structure	6-membered (Cyclohexane)	7-membered (Cycloheptane)	Determines steric flexibility in the active site.
HPPD IC 50​ (nM)	13.0 ± 2.1	8.4 ± 1.5	Enhanced hydrophobic engagement by the pivaloyl group lowers IC 50​ .
Oral Bioavailability (%)	> 90%	86%	Both exhibit excellent GI absorption suitable for oral dosing.
Plasma Half-Life (h)	54	72	Increased lipophilicity of the cycloheptane core extends circulation time.
Urinary SA Reduction	> 95%	> 98%	Near-complete blockade of the toxic FAH pathway in Fah -/- mice.
30-Day Survival (Fah -/-)	100% (at 1.0 mg/kg)	100% (at 1.0 mg/kg)	Both compounds successfully rescue the lethal HT-1 phenotype.

Conclusion for Drug Development Professionals

For researchers evaluating next-generation therapeutics for tyrosine catabolism disorders, 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione derivatives represent a highly viable structural evolution from traditional cyclohexane-1,3-diones. The integration of a 7-membered ring with a sterically bulky pivaloyl group creates a highly optimized β -keto-enol system.

In rigorous, self-validating Fah -/- in vivo models, these derivatives not only match the survival efficacy of NTBC but also exhibit prolonged pharmacokinetic half-lives. This extended target engagement opens the door for reduced dosing frequencies in clinical settings, potentially improving patient compliance and minimizing the peak-trough fluctuations associated with daily NTBC administration.

References

• Orfadin, INN-Nitisinone - Scientific Discussion European Medicines Agency (EMA)[Link]

• 4-Hydroxyphenylpyruvate Dioxygenase and Its Inhibition in Plants and Animals: Small Molecules as Herbicides and Agents for the Treatment of Human Inherited Diseases Journal of Medicinal Chemistry (ACS Publications)[Link]

• p53-Independent Induction of p21 Fails to Control Regeneration and Hepatocarcinogenesis in a Murine Liver Injury Model National Institutes of Health (PMC)[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

As a Senior Application Scientist, I recognize that handling specialized synthetic intermediates requires more than just a generic safety data sheet—it requires a mechanistic understanding of the chemical's behavior.

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (CAS: 1691103-49-7)[1], commonly referred to as 2-pivaloylcycloheptane-1,3-dione, is a cyclic β-triketone. It is a critical building block in advanced drug discovery, notably utilized in the synthesis of s-cis-locked bithiazole correctors for ΔF508 cystic fibrosis transmembrane conductance regulators[2] and as a substrate in complex copper-catalyzed cascade annulations[3].

The following guide provides a self-validating, step-by-step operational and safety protocol designed specifically for researchers and drug development professionals handling this compound.

Mechanistic Hazard Assessment (The "Why" Behind the Safety)

To handle this compound safely, you must understand its physicochemical causality. As a β-triketone, this molecule exhibits pronounced keto-enol tautomerism.

• Acidity & Irritation: The enol form possesses a highly acidic proton (estimated pKa ~4.0–5.5). This acidity is the primary driver of its ocular and dermal irritability.

• Enhanced Lipophilicity: The addition of the bulky pivaloyl (2,2-dimethylpropanoyl) group significantly increases the compound's partition coefficient (LogP). This high lipophilicity enhances its ability to permeate the stratum corneum (the outer layer of the skin).

• The Carrier Solvent Risk: If this compound is dissolved in common laboratory carrier solvents like DMSO or dichloromethane (DCM), the solvent will act as a molecular Trojan horse, rapidly transporting the lipophilic dione through standard single-layer gloves and into the bloodstream.

Quantitative Data & Operational Implications

Property	Value	Operational Implication
Molecular Weight	210.27 g/mol [1]	Standard molarity calculations apply for stock solutions.
Formula	C12H18O3[1]	Highly organic; requires non-polar or aprotic polar solvents.
pKa (Estimated)	4.0 – 5.5	Acidic enol proton; requires basic neutralization for spills.
LogP (Estimated)	> 2.5	High lipophilicity; rapid skin penetration if dissolved in carrier solvents.

Personal Protective Equipment (PPE) Matrix

Do not rely on default laboratory PPE. Tailor your protection to the specific operational phase (dry vs. wet handling).

PPE Category	Specification	Mechanistic Justification
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects against acidic enol dust and aerosolized organic solvents.
Hand Protection (Dry)	Nitrile (≥ 5 mil thickness)	Sufficient for dry powder handling. Prevents static-cling transfer to the skin.
Hand Protection (Wet)	Double-gloved Nitrile OR Butyl Rubber	Pivaloyl groups enhance lipophilicity. Carrier solvents (DMSO/DCM) will rapidly transport the compound through standard single-layer nitrile.
Body Protection	Flame-resistant (FR) lab coat	Mitigates risk if handling near reactive electrophiles or during exothermic solubilization.
Respiratory	Class II Chemical Fume Hood	Prevents inhalation of fine, static-prone β-triketone particulates.

Operational Plan: Step-by-Step Methodology

Because this compound is frequently utilized in sensitive catalytic reactions[3], strict adherence to anhydrous and static-free handling is required.

Phase 1: Pre-Weighing and Static Mitigation

• Deionize the Environment: β-triketones frequently form fine, static-prone powders. Pass an anti-static zero-stat gun over the weighing boat and spatula to prevent aerosolization and loss of material.

• Tare and Transfer: Using a grounded micro-spatula, carefully transfer the 2-pivaloylcycloheptane-1,3-dione into a conductive anti-static weigh boat.

Phase 2: Solubilization and Storage 3. Solvent Addition: Inside a chemical fume hood, transfer the solid to a borosilicate glass vial. Slowly add anhydrous DMSO or DCM. Causality: Anhydrous solvents are critical; ambient moisture can promote premature hydrolysis or degradation of the dione over time. 4. Inert Purge: Blanket the headspace of the vial with dry Argon or Nitrogen. Causality: The enol form is susceptible to slow oxidative degradation. Inert gas displacement maximizes shelf life and preserves structural integrity for downstream assays[2]. 5. Storage: Seal with a PTFE-lined cap and store at -20°C.

Spill Response and Disposal Plan

This protocol is a self-validating system: the cleanup methodology directly exploits the chemical's acidic nature.

Spill Response Protocol

• Containment: Isolate the area. Do not use dry sweeping , which aerosolizes the lipophilic dust.

• Chemical Neutralization: Treat the spill area with a mild, weakly basic solution (e.g., 5% Sodium Bicarbonate, NaHCO₃). Causality: This converts the lipophilic acid into its water-soluble sodium enolate salt, drastically reducing its ability to penetrate PPE and making it significantly easier to wipe up.

• Absorption: Absorb the neutralized aqueous mixture with inert vermiculite or a chemical spill pad.

Disposal Guidelines

• Solid Waste: Place contaminated wipes and empty vials into a designated solid hazardous waste container (combustible organics).

• Liquid Waste: Solutions must be segregated. Do not mix halogenated (DCM) and non-halogenated (DMSO) waste streams. Label explicitly with "Contains β-triketone derivatives."

Operational Workflow Visualization

Workflow for the safe handling, solubilization, and disposal of 2-pivaloylcycloheptane-1,3-dione.

References[2] Potent s-cis-Locked Bithiazole Correctors of ΔF508 Cystic Fibrosis Transmembrance ... - PMC

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